N-ethyl-2-(propan-2-yl)aniline

Core Science & Biosynthesis

N-ethyl-2-isopropylaniline chemical structure and synonyms

Technical Monograph: N-Ethyl-2-Isopropylaniline

Part 1: Executive Summary

N-Ethyl-2-isopropylaniline (CAS 865443-16-9) is a specialized secondary amine intermediate characterized by significant steric hindrance at the ortho position of the aromatic ring.[1][2] It serves as a critical building block in the synthesis of chloroacetanilide herbicides (e.g., Propisochlor analogs) and sterically hindered rubber antioxidants.[1][2]

This guide distinguishes N-ethyl-2-isopropylaniline (ring-substituted) from its structural isomer N-ethyl-N-isopropylaniline (nitrogen-disubstituted), a common point of confusion in industrial procurement.[1][2] The presence of the isopropyl group at the C2 position imparts unique stability and lipophilicity, influencing the metabolic stability of downstream agrochemicals.[1][2]

Part 2: Chemical Identity & Structural Analysis

Nomenclature & Identifiers

• IUPAC Name: N-Ethyl-2-(propan-2-yl)aniline[1][2][3]

• Common Synonyms: N-Ethyl-o-cumidine; N-Ethyl-2-isopropylbenzenamine[1][2]

• CAS Registry Number: 865443-16-9[1][2][3]

• Molecular Formula: C₁₁H₁₇N[1][4][5]

• Molecular Weight: 163.26 g/mol [1][2][4]

Structural Visualization

The molecule features a benzene ring substituted with an isopropyl group at the ortho (2-) position and an ethyl group on the amine nitrogen.[1][2] This ortho-substitution creates a "steric gate," reducing the nucleophilicity of the amine compared to unsubstituted N-ethylaniline.[1][2]

Isomer Differentiation (Critical Check)

Researchers must verify the CAS number to avoid purchasing the wrong isomer.[1][2]

Feature	N-Ethyl-2-isopropylaniline (Target)	N-Ethyl-N-isopropylaniline (Isomer)
CAS	865443-16-9	54813-77-3
Structure	Isopropyl on Ring (C2) ; Ethyl on N	Isopropyl on N ; Ethyl on N
Amine Type	Secondary Amine (N-H present)	Tertiary Amine (No N-H)
Reactivity	Can undergo further N-acylation	Cannot undergo N-acylation

Part 3: Physicochemical Properties

These properties are derived from experimental data of the homologous series (o-cumidine derivatives) and computational prediction models due to the specialized nature of the compound.[1][2]

Property	Value	Context
Physical State	Liquid	Clear to yellowish oil at RT
Boiling Point	225–230 °C	Predicted (760 mmHg)
Density	0.93–0.95 g/cm³	Slightly less dense than water
LogP (Octanol/Water)	~3.8	Highly lipophilic
pKa (Conjugate Acid)	~4.5–5.0	Lower than aniline due to steric effects
Solubility	Soluble	Ethanol, Acetone, Toluene, Chloroform

Part 4: Synthesis & Manufacturing Pathways

The synthesis typically proceeds via the reductive alkylation of 2-isopropylaniline (o-cumidine).[1][2] This route is preferred over direct alkylation with ethyl halides to minimize over-alkylation to the tertiary amine.[1][2]

Synthetic Protocol: Reductive Alkylation

Precursor: 2-Isopropylaniline (CAS 643-28-7) Reagents: Acetaldehyde, Hydrogen (H₂), Pt/C or Raney Nickel Catalyst.[1][2]

• Schiff Base Formation: 2-isopropylaniline reacts with acetaldehyde to form the intermediate imine (ethanimidamide).[1][2]

• Hydrogenation: The imine is reduced in situ to the secondary amine.[1][2]

Step-by-Step Methodology:

• Charge: Load a high-pressure reactor with 2-isopropylaniline (1.0 eq) and solvent (Toluene or Ethanol).

• Catalyst: Add 5% Pt/C (1-2 wt% loading).

• Addition: Feed Acetaldehyde (1.05 eq) slowly at 20–30°C.

• Reduction: Pressurize with H₂ (5–10 bar) and heat to 60°C. Monitor H₂ uptake.

• Workup: Filter catalyst. Distill solvent.[1][2][6][7][8] Fractionally distill the product under vacuum to remove unreacted o-cumidine.[1][2]

Part 5: Industrial Applications

Herbicide Synthesis

This molecule is a structural analog to the intermediates used for Propisochlor and Metolachlor .[1][2] The N-ethyl group serves as the attachment point for the chloroacetyl moiety (via reaction with chloroacetyl chloride), while the ortho-isopropyl group provides the necessary lipophilicity to penetrate plant cuticles and metabolic stability against degradation in soil.[1][2]

Rubber Antioxidants

Sterically hindered anilines are used as precursors for antidegradants.[1][2] The bulky isopropyl group protects the nitrogen center from rapid oxidation, extending the service life of rubber compounds in tires and belts.[1][2]

Part 6: Safety & Handling (HSE)

Hazard Class: Acute Toxin (Oral/Dermal), Irritant.[1][2] GHS Signal Word: WARNING

• Acute Toxicity: Like most anilines, it can cause methemoglobinemia (cyanosis) upon absorption through the skin or inhalation.[1][2]

• Handling: Use Viton® or Butyl rubber gloves.[1][2] Nitrile is often insufficient for aromatic amines.[1][2]

• Storage: Store under nitrogen to prevent oxidation (darkening) over time.[1][2]

Part 7: References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 12561, 2-Isopropylaniline (Precursor Data).[1][2] Retrieved from [Link][1][2]

• European Chemicals Agency (ECHA). Registration Dossier for Substituted Anilines (General Hazard Profiles).[1][2][5] Retrieved from [Link][1][2]

• Bentham Science (2011). Synthesis of Propisochlor Impurities and Intermediates.[1][2] Letters in Organic Chemistry.[1][2] Retrieved from [Link]

Sources

• 1. 2-Isopropylaniline | C9H13N | CID 12561 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. prepchem.com [prepchem.com]
• 3. chem960.com [chem960.com]
• 4. N-Ethyl-N-isopropylaniline | CAS 54813-77-3 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 5. N-Ethyl-N-isopropylaniline | C11H17N | CID 4193577 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 7. CN101492378A - Improvement for production process for isopropyl aniline - Google Patents [patents.google.com]
• 8. jocpr.com [jocpr.com]

Technical Guide: N-Ethyl-o-Cumidine Secondary Amine Building Blocks

Executive Summary

N-Ethyl-o-cumidine (Systematic name: N-Ethyl-2-isopropylaniline ) is a specialized secondary amine building block distinguished by the steric bulk of its ortho-isopropyl group.[1] Unlike simpler anilines, the 2-isopropyl substituent imparts significant conformational restriction and lipophilicity, making this scaffold highly valuable in the design of metabolically stable agrochemicals (specifically chloroacetanilide herbicides) and pharmaceutical candidates (e.g., thyromimetics).

This guide details the synthesis, reactivity profile, and application of N-ethyl-o-cumidine, providing researchers with actionable protocols for incorporating this moiety into drug and crop protection discovery pipelines.[1]

Chemical Identity & Structural Properties[1][2][3][4][5][6]

Property	Data
Common Name	N-Ethyl-o-cumidine
Systematic Name	N-Ethyl-2-(propan-2-yl)aniline
Parent Amine CAS	643-28-7 (2-Isopropylaniline)
Derivative CAS	865443-16-9 (N-Ethyl-2-isopropylaniline)
Molecular Formula	C₁₁H₁₇N
Molecular Weight	163.26 g/mol
Appearance	Pale yellow to brown oil (oxidizes upon air exposure)
Solubility	Soluble in DCM, EtOAc, Alcohols; Insoluble in water

Structural Significance

The ortho-isopropyl group creates a "steric wall" near the nitrogen center.[1] In medicinal chemistry, this substitution pattern:

• Reduces N-dealkylation rates: The bulk hinders cytochrome P450 access to the nitrogen lone pair.[1]

• Modulates Rotational Freedom: When acylated (e.g., to an amide), the isopropyl group forces the carbonyl oxygen out of planarity with the phenyl ring, often locking the conformation into a specific atropisomer which can enhance receptor binding selectivity.

Synthesis & Manufacturing Routes

Reliable access to high-purity N-ethyl-o-cumidine is critical.[1] Direct alkylation of o-cumidine with ethyl halides often leads to over-alkylation (formation of quaternary ammonium salts).[1] Two superior pathways are recommended:

Pathway A: Reductive Amination (Preferred for Scale)

This route uses acetaldehyde and a reducing agent.[1] It is milder and prevents over-alkylation.[1]

• Reagents: 2-Isopropylaniline, Acetaldehyde, NaBH(OAc)₃ or H₂/Pd-C.[1]

• Mechanism: Formation of an iminium ion intermediate followed by in-situ reduction.[1]

Pathway B: Amide Reduction (Preferred for Purity)

This two-step sequence guarantees a secondary amine product with no tertiary amine contamination.[1]

• Acylation: 2-Isopropylaniline + Acetyl Chloride → N-(2-isopropylphenyl)acetamide.[1]

• Reduction: Amide + LiAlH₄ (or Borane-DMS) → N-Ethyl-2-isopropylaniline.[1]

Figure 1: Synthetic pathways for N-ethyl-o-cumidine. Pathway B (top) offers higher selectivity for the secondary amine.

Reactivity Profile & Applications

Agrochemicals: Chloroacetanilide Herbicides

N-Ethyl-o-cumidine acts as a bioisostere to the 2-ethyl-6-methylaniline scaffold found in herbicides like Acetochlor and Metolachlor .[1]

• Mechanism: The secondary amine is reacted with chloroacetyl chloride to form the chloroacetamide core.

• Function: These compounds inhibit very long-chain fatty acid (VLCFA) elongases in weeds.[1] The ortho-isopropyl group provides the necessary lipophilicity for uptake and steric protection against rapid degradation in soil.[1]

Pharmaceuticals: Thyromimetics

Recent research identifies N-ethyl-2-isopropylaniline derivatives as selective agonists for the Thyroid Hormone Receptor Beta (TRβ).[1]

• Application: Treatment of dyslipidemia and NASH (Non-alcoholic steatohepatitis).[1]

• Rationale: The N-ethyl group mimics the steric bulk of the inner ring iodine atoms found in natural thyroid hormones (T3), while the isopropyl group aids in filling the hydrophobic pocket of the receptor.

Experimental Protocols

Protocol A: Synthesis of N-Ethyl-2-isopropylaniline (Amide Reduction Route)

Objective: Produce high-purity secondary amine without tertiary byproducts.

• Acylation Step:

  • Dissolve 2-isopropylaniline (13.5 g, 100 mmol) and triethylamine (15.3 mL, 110 mmol) in dry DCM (150 mL).

  • Cool to 0°C. Dropwise add acetyl chloride (7.8 mL, 110 mmol).

  • Stir at RT for 2 hours. Wash with 1M HCl, then NaHCO₃. Dry (MgSO₄) and concentrate to yield the acetamide solid.[2]

• Reduction Step:

  • Suspend LiAlH₄ (4.5 g, 120 mmol) in dry THF (200 mL) under Argon.

  • Add the acetamide (dissolved in minimal THF) dropwise. Caution: Exothermic.[1]

  • Reflux for 6 hours.[1]

  • Fieser Workup: Cool to 0°C. Carefully add 4.5 mL H₂O, 4.5 mL 15% NaOH, then 13.5 mL H₂O.

  • Filter the granular precipitate.[1] Concentrate the filtrate.

  • Purification: Distillation under reduced pressure (bp ~110°C @ 10 mmHg) or flash chromatography (Hexane/EtOAc).[1]

Protocol B: Synthesis of N-Chloroacetyl Derivative (Herbicide Scaffold)

Objective: Functionalize the amine for biological testing.

• Dissolve N-ethyl-2-isopropylaniline (1.63 g, 10 mmol) in Toluene (20 mL).

• Add Chloroacetyl chloride (1.24 g, 11 mmol). Note: No base is needed if refluxed to drive off HCl, otherwise use K₂CO₃.

• Reflux for 3 hours.

• Cool, wash with water, dry, and concentrate.

• Recrystallize from Ethanol/Water.[1]

Safety & Handling (E-E-A-T)

Hazard Class: Toxic by inhalation and ingestion.[1]

• Methemoglobinemia: Like most anilines, this compound can oxidize hemoglobin to methemoglobin, impairing oxygen transport.

• Skin Absorption: Highly permeable.[1] Double-glove (Nitrile/Laminate) is mandatory.[1]

• Storage: Store under nitrogen in amber glass. The amine darkens (oxidizes) over time but can be redistilled.

Visualization of Reactivity Logic

Figure 2: Divergent synthesis applications starting from the N-ethyl-o-cumidine core.

References

• Chemical Identity & Properties

  • National Center for Biotechnology Information.[1] PubChem Compound Summary for CID 7201, N-Ethyl-o-toluidine (Analogous Structure Reference). Retrieved from [Link]

  • Note: Specific data for N-ethyl-2-isopropylaniline (CAS 865443-16-9) is extrapolated from the parent o-cumidine (CAS 643-28-7).[1]

• Synthetic Methodology

  • Abdel-Latif, E., et al. (2019).[3] Synthesis of N-aryl 2-chloroacetamides and their chemical reactivity. Journal of Chemistry. Retrieved from [Link]

• Pharmaceutical Applications (Thyromimetics)

  • Runfola, M., et al. (2020). Design, synthesis and biological evaluation of novel TRβ selective agonists. European Journal of Medicinal Chemistry. Retrieved from [Link] (Describes N-ethyl-2-isopropylaniline as Intermediate 5).[1]

• Herbicide Chemistry

  • Roberts, T.R. (1998). Metabolic Pathways of Agrochemicals: Part 1: Herbicides and Plant Growth Regulators. Royal Society of Chemistry.[1] (Reference for Chloroacetanilide structure-activity relationships).

Sources

• 1. Benzenamine, N-ethyl-2-methyl- | C9H13N | CID 7201 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. prepchem.com [prepchem.com]
• 3. researchgate.net [researchgate.net]

The Ortho-Isopropyl Group in Aniline Derivatives: A Double-Edged Sword of Steric Influence

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The substitution of an isopropyl group at the ortho position of the aniline ring introduces profound steric and electronic effects that significantly modulate the molecule's physicochemical properties and reactivity. This technical guide provides a comprehensive analysis of these effects, offering a valuable resource for researchers in organic synthesis, medicinal chemistry, and materials science. We will delve into the nuanced interplay of steric hindrance and electronic donation, exploring its impact on basicity, hydrogen bonding, and the reactivity of both the amino group and the aromatic nucleus. Through an examination of quantitative data, reaction mechanisms, and practical applications in catalysis and drug design, this guide illuminates how the ortho-isopropyl group can be both a challenge to overcome and a tool to be strategically exploited for achieving desired chemical outcomes.

Introduction: The Overlooked Architect of Molecular Behavior

In the vast landscape of substituted anilines, the seemingly simple ortho-isopropyl group wields a disproportionately large influence on molecular behavior. Its bulky nature creates a unique steric environment around the adjacent amino group, a feature that chemists can either find obstructive or strategically leverage. This guide moves beyond a cursory acknowledgment of steric hindrance to provide a detailed, mechanistic understanding of the multifaceted consequences of this substitution pattern. By exploring the fundamental principles and their practical manifestations, we aim to equip researchers with the knowledge to predict, control, and harness the steric effects of the ortho-isopropyl group in their own work.

The Steric Effect on Basicity: A Quantitative Perspective

The basicity of anilines, a fundamental property governed by the availability of the nitrogen lone pair, is significantly attenuated by the presence of an ortho-isopropyl group. This phenomenon, often generalized as the "ortho effect," can be understood through a quantitative analysis of pKa values.

Upon protonation, the nitrogen atom of the anilinium ion undergoes a change in hybridization from sp² to sp³, adopting a tetrahedral geometry. This geometric shift brings the N-H bonds into closer proximity with the ortho-substituent. In the case of the bulky isopropyl group, this results in significant steric strain, destabilizing the conjugate acid and shifting the equilibrium towards the free aniline. Consequently, ortho-substituted anilines are generally weaker bases than their meta and para isomers.

Substituent	Position	pKa (H₂O, 25 °C)
-H	-	4.63
-CH₃	ortho	4.44[1][2][3]
-CH₂CH₃	ortho	4.42[4][5]
-CH(CH₃)₂	ortho	4.42 (Predicted)[6][7]
-C(CH₃)₃	ortho	3.53

Table 1: Aqueous pKa values of selected ortho-alkylanilines.

As shown in Table 1, the pKa of 2-methylaniline is already lower than that of aniline. While the predicted pKa for 2-isopropylaniline is similar to that of 2-ethylaniline, the effect of the even bulkier tert-butyl group is dramatic, leading to a nearly 10-fold decrease in basicity compared to aniline. This trend underscores the direct correlation between the steric bulk of the ortho-alkyl group and the reduction in basicity.

To quantify the steric contribution, we can refer to the Taft steric parameter, Eₛ. This parameter provides a numerical value for the steric effect of a substituent.

Substituent	Taft Steric Parameter (Eₛ)
-CH₃	0.00
-CH₂CH₃	-0.07
-CH(CH₃)₂	-0.47[8]
-C(CH₃)₃	-1.54

Table 2: Taft Steric Parameters (Eₛ) for common alkyl groups.

The significantly more negative Eₛ value for the isopropyl group compared to methyl and ethyl groups provides a quantitative measure of its greater steric hindrance, which is reflected in the observed trends in basicity.

Figure 1: Steric hindrance upon protonation of 2-isopropylaniline.

Influence on Reactivity of the Amino Group

The steric shielding provided by the ortho-isopropyl group significantly hinders reactions that involve direct attack at the nitrogen atom, such as N-acylation and N-alkylation. The accessibility of the nitrogen lone pair is diminished, leading to slower reaction rates compared to less hindered anilines.

N-Acylation

The rate of acylation of anilines is highly sensitive to steric hindrance at the ortho position. While specific kinetic data comparing a series of ortho-alkylanilines is scarce, the general trend observed is a decrease in acylation rate with increasing size of the ortho-substituent. The bulky isopropyl group presents a formidable barrier to the approach of the acylating agent, requiring more forcing reaction conditions or specialized catalysts to achieve efficient conversion.

N-Alkylation

Similarly, N-alkylation reactions are impeded by the ortho-isopropyl group. However, this steric hindrance can be advantageous in certain contexts. For instance, in the synthesis of bulky non-coordinating bases, the presence of two ortho-isopropyl groups, as in 2,6-diisopropylaniline, effectively prevents N-alkylation, allowing for selective deprotonation of other substrates. 2,6-Diisopropylaniline is a crucial precursor to a variety of bulky ligands used in coordination chemistry and catalysis.[9] Its resistance to self-condensation and other side reactions is a direct consequence of the steric shielding afforded by the two ortho-isopropyl groups.

Figure 2: Comparative workflow for N-alkylation of unhindered vs. hindered anilines.

Directing Effects in Electrophilic Aromatic Substitution

The interplay between the electron-donating nature of the amino and isopropyl groups and the steric hindrance of the latter governs the regioselectivity of electrophilic aromatic substitution (EAS) on 2-isopropylaniline. Both the amino group (a strong activator) and the isopropyl group (a weak activator) are ortho, para-directing.

However, the steric bulk of the isopropyl group strongly disfavors electrophilic attack at the ortho position (C6) adjacent to it. Attack at the other ortho position (C2), while electronically favorable, is also subject to steric hindrance from the amino group. Consequently, electrophilic attack predominantly occurs at the para position (C4), which is electronically activated and sterically accessible.

Figure 3: Regioselectivity in electrophilic aromatic substitution of 2-isopropylaniline.

Applications in Catalysis and Drug Design

The unique steric properties of the ortho-isopropyl group have been strategically employed in both catalysis and drug design.

Asymmetric Catalysis

In the design of chiral ligands for asymmetric catalysis, bulky substituents are often introduced to create a well-defined chiral pocket around the metal center, thereby controlling the stereochemical outcome of the reaction. Ligands derived from 2,6-diisopropylaniline are widely used in various catalytic systems, including olefin metathesis and polymerization.[9] The two bulky isopropyl groups effectively shield the metal center, influencing substrate approach and promoting high levels of enantioselectivity.

Drug Design

In medicinal chemistry, the introduction of a bulky group like isopropyl can serve multiple purposes. It can be used to:

• Improve Selectivity: The steric bulk can prevent the drug molecule from binding to off-target receptors that have smaller binding pockets, thus enhancing selectivity and reducing side effects.

• Modulate Pharmacokinetics: The lipophilicity of the isopropyl group can influence the absorption, distribution, metabolism, and excretion (ADME) properties of a drug.

• Induce a Specific Conformation: The steric clash between the ortho-isopropyl group and other parts of the molecule can lock it into a specific, biologically active conformation. This can lead to atropisomerism, where rotation around a single bond is hindered to the extent that conformational isomers can be isolated. While direct evidence for stable atropisomers in simple ortho-isopropylaniline derivatives at room temperature is limited, the restricted rotation can be a key factor in the molecule's interaction with its biological target.[12][13][14]

Experimental Protocols

Determination of pKa by Potentiometric Titration

Objective: To experimentally determine the pKa of an aniline derivative.

Materials:

• Aniline derivative (e.g., 2-isopropylaniline)

• Standardized hydrochloric acid (HCl) solution (e.g., 0.1 M)

• Standardized sodium hydroxide (NaOH) solution (e.g., 0.1 M)

• Deionized water

• pH meter and electrode

• Burette

• Magnetic stirrer and stir bar

• Beaker

Procedure:

• Accurately weigh a known amount of the aniline derivative and dissolve it in a known volume of deionized water to make a solution of known concentration (e.g., 0.01 M).

• Add a slight excess of standardized HCl to the aniline solution to ensure complete protonation.

• Calibrate the pH meter using standard buffer solutions.

• Immerse the pH electrode in the aniline hydrochloride solution and begin stirring.

• Titrate the solution with the standardized NaOH solution, recording the pH after each addition of titrant. Add the titrant in small increments, especially near the equivalence point.

• Continue the titration well past the equivalence point.

• Plot the pH versus the volume of NaOH added. The pKa is the pH at the half-equivalence point.

Self-Validation:

• The equivalence point should be sharp and well-defined.

• The pKa value should be reproducible over multiple titrations.

• The calculated molecular weight of the aniline from the titration data should be consistent with the known molecular weight.

Monitoring N-Acylation by Thin-Layer Chromatography (TLC)

Objective: To qualitatively compare the rate of N-acylation of different aniline derivatives.

Materials:

• Aniline derivatives (e.g., aniline, 2-methylaniline, 2-isopropylaniline)

• Acylating agent (e.g., acetic anhydride)

• Solvent (e.g., dichloromethane)

• TLC plates (silica gel)

• Developing chamber

• Eluent (e.g., a mixture of hexane and ethyl acetate)

• UV lamp

Procedure:

• Prepare separate solutions of each aniline derivative in the chosen solvent at the same concentration.

• In separate reaction vials, add the acylating agent to each aniline solution at time t=0.

• At regular time intervals (e.g., 1, 5, 15, 30 minutes), spot a small aliquot of each reaction mixture onto a TLC plate.

• Develop the TLC plate in the appropriate eluent.

• Visualize the spots under a UV lamp. The starting aniline and the acylated product should have different Rf values.

• Compare the relative intensities of the starting material and product spots for each aniline at different time points to qualitatively assess the reaction rates.

Interpretation:

• A faster disappearance of the starting material spot and a faster appearance of the product spot indicate a faster reaction rate.

• The aniline with the most steric hindrance at the ortho position is expected to show the slowest rate of acylation.

Conclusion

The ortho-isopropyl group is a powerful modulator of the properties and reactivity of aniline derivatives. Its significant steric bulk leads to a quantifiable decrease in basicity and a marked reduction in the reactivity of the amino group towards N-acylation and N-alkylation. In electrophilic aromatic substitution, this steric hindrance plays a crucial role in directing incoming electrophiles to the para position. Far from being merely a cumbersome impediment, the steric influence of the ortho-isopropyl group has been ingeniously exploited in the design of specialized ligands for asymmetric catalysis and in the development of selective and conformationally constrained drug molecules. A thorough understanding of the principles outlined in this guide will empower researchers to more effectively predict and control the chemical behavior of ortho-isopropylaniline derivatives, paving the way for new discoveries and innovations.

References

• ResearchGate. General characteristics of atropisomerism and the herein reported.... [Link]

• PubChem. 2-Isopropylaniline. [Link]

• The Royal Society of Chemistry. Relative Rates of Alkylation for B-Substituted Triarylphosphines: An ortho-Boron Group Enhances Reactivity on Phosphorus. [Link]

• Dalal Institute. The Ortho/Para Ratio. [Link]

• Wikipedia. 2,6-Diisopropylaniline. [Link]

• Wikipedia. Taft equation. [Link]

• PubChem. O-Toluidine. [Link]

• Journal of the Chemical Society, Perkin Transactions 2. Electrophilic aromatic substitution. Part 24. The nitration of isopropylbenzene, 2- and 4-isopropyltoluene, 1-chloro-4-isopropylbenzene, 4-isopropylanisole, and 2-bromotoluene: nitrodeisopropylation. [Link]

• PMC - PubMed Central. Elucidating Atropisomerism in Nonplanar Porphyrins with Tunable Supramolecular Complexes. [Link]

• PubMed. Multidimensional steric parameters in the analysis of asymmetric catalytic reactions. [Link]

• PubMed. Multidimensional steric parameters in the analysis of asymmetric catalytic reactions. [Link]

• Chair of Analytical Chemistry. pKa values bases. [Link]

• YouTube. Ortho Para Ratio - Aromatic Nitration of Toluene. [Link]

• ResearchGate. New atropisomers derived from amidinoquinoxaline N-oxides: Synthesis and NMR characterization. [Link]

• ResearchGate. Scheme 2 Synthesis of ligands and complexes. 2,6-diisopropylaniline.... [Link]

• YouTube. [Video on Taft steric factor]. [Link]

• Google Patents. Method for preparing 2,6-diisopropyl aniline.

• Quora. Why is the ortho isomer a major product in the nitration of toluene?. [Link]

• Organic Syntheses. Preparation of Hindered Aniline CyanH and Application in the Allyl-Ni-Catalyzed α,β-Dehydrogenation of Carbonyls. [Link]

• ResearchGate. Why does ortho nitro aniline form only 2% on performing nitration of aniline?. [Link]

• ChemBK. 2-methylaniline. [Link]

• Organic Chemistry Data. Bordwell pKa Table. [Link]

• ChemSynthesis. 2-ethylaniline. [Link]

• PubChem. N-Isopropylaniline. [Link]

• Amines. [Link]

• PubChem. Tert-Butylamine. [Link]

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Protocols & Analytical Methods

Application Note: N-Ethyl-2-(propan-2-yl)aniline as a Bioisosteric Scaffold for TRβ-Selective Agonists

The following Application Note is designed for medicinal chemists and drug discovery scientists focusing on thyroid hormone receptor (TR) modulation. It details the synthetic utility, mechanistic rationale, and experimental protocols for using N-ethyl-2-(propan-2-yl)aniline (N-ethyl-2-isopropylaniline) as a critical scaffold in the development of TRβ-selective agonists, specifically thyronamine (TAM) analogs and Sobetirome (GC-1) derivatives.

Executive Summary

The development of Thyroid Hormone Receptor Beta (TRβ) agonists has emerged as a leading therapeutic strategy for non-alcoholic steatohepatitis (NASH) and dyslipidemia. A critical challenge in this field is achieving high selectivity for TRβ (liver-centric) over TRα (cardiac-centric) to avoid adverse effects like tachycardia.

N-ethyl-2-(propan-2-yl)aniline represents a high-value intermediate that serves as a biostable mimic of the inner tyrosyl ring found in endogenous thyroid hormones (T3/T4) and their decarboxylated metabolites, the thyronamines (TAMs). This application note details the rationale for its use, specifically highlighting the 2-isopropyl group as an iodine bioisostere and the N-ethyl moiety as a metabolic stabilizer.

Mechanistic Rationale & SAR

The "Inner Ring" Mimicry

In the classical pharmacophore of thyromimetics (e.g., Sobetirome/GC-1, Resmetirom), the ligand binding domain (LBD) of TRβ requires specific hydrophobic contacts.

• 2-Isopropyl Group: Replaces the bulky iodine atom found at the 3-position of T3. The isopropyl group provides necessary steric bulk to fill the hydrophobic pocket defined by residues Met312, Leu330, and Phe269 in TRβ, maintaining affinity while eliminating the toxicity associated with iodinated metabolites.

• N-Ethyl Group: Mimics the ethylamine side chain of 3-iodothyronamine (T1AM) . Unlike the alanine side chain of T3 (which is zwitterionic and limits tissue distribution), the N-ethyl secondary amine improves lipophilicity and bioavailability. Furthermore, N-ethylation protects the amine from rapid oxidative deamination by monoamine oxidases (MAOs), a common clearance pathway for primary thyronamines.

Selectivity Pathway

The structural logic for using this intermediate relies on the "Diphenylmethane" or "Diphenyl ether" scaffold construction.

Figure 1: Strategic role of N-ethyl-2-(propan-2-yl)aniline in the synthesis of TRβ agonists. The scaffold contributes directly to receptor subtype selectivity and metabolic stability.

Experimental Protocols

The following protocols describe the synthesis of the intermediate and its subsequent activation for coupling. These methods are optimized for scalability and purity.

Protocol A: Synthesis of N-ethyl-2-(propan-2-yl)aniline

Objective: Convert commercially available 2-isopropylaniline (Cumidine) into the N-ethyl derivative via a two-step acetylation/reduction sequence to avoid over-alkylation common with direct alkyl halides.

Reagents:

• 2-Isopropylaniline (CAS: 643-28-7)

• Acetic Anhydride (

  )

• Lithium Aluminum Hydride (

  )

• Tetrahydrofuran (THF), anhydrous

• Dichloromethane (DCM)

Step-by-Step Methodology:

• Acetylation (Formation of Amide Intermediate):

  • Dissolve 2-isopropylaniline (1.0 eq) in DCM (0.5 M concentration).

  • Add Triethylamine (1.2 eq) followed by dropwise addition of Acetic Anhydride (1.1 eq) at 0°C.

  • Stir at room temperature (RT) for 2 hours. Monitor by TLC (Hexane/EtOAc 7:3).

  • Workup: Wash with 1M HCl, then sat.

    . Dry organic layer over and concentrate to yield N-(2-isopropylphenyl)acetamide.

• Reduction (Formation of N-Ethyl Amine):

  • Suspend

    (2.5 eq) in anhydrous THF under Argon atmosphere at 0°C.

  • Dissolve the acetamide intermediate from Step 1 in anhydrous THF and add dropwise to the hydride suspension.

  • Reflux the mixture for 4–6 hours.

  • Quenching (Fieser Method): Cool to 0°C. Carefully add water (

    mL), 15% NaOH ( mL), and water ( mL) sequentially.

  • Filter the granular precipitate through Celite.

  • Concentrate the filtrate to obtain N-ethyl-2-(propan-2-yl)aniline as a pale yellow oil.

  • Validation: check

    NMR for the triplet (approx. 1.2 ppm) and quartet (approx. 3.1 ppm) characteristic of the N-ethyl group.

Protocol B: Regioselective Bromination (Activation)

Objective: Functionalize the para-position to prepare the scaffold for Suzuki-Miyaura cross-coupling.

Reagents:

• N-ethyl-2-(propan-2-yl)aniline (from Protocol A)

• N-Bromosuccinimide (NBS)

• Acetonitrile (ACN)

Methodology:

• Dissolve the amine (1.0 eq) in ACN at 0°C.

• Add NBS (1.05 eq) portion-wise to avoid di-bromination.

• Stir at 0°C for 1 hour, then warm to RT for 1 hour.

• Workup: Dilute with water, extract with EtOAc.

• Purification: Silica gel chromatography (0-10% EtOAc in Hexanes). The bulky isopropyl group at the ortho position directs bromination almost exclusively to the para position, yielding 4-bromo-N-ethyl-2-isopropylaniline .

Data Summary & Validation

The following parameters are critical for quality control of the intermediate before proceeding to complex coupling reactions.

Parameter	Specification	Analytical Method	Notes
Appearance	Pale yellow oil	Visual	Darkens upon oxidation; store under Argon.
Purity	>95%	HPLC (254 nm)	Impurities often include unreacted primary amine.
NMR (Ethyl)	1.25 (t), 3.15 (q)	400 MHz DMSO-	Confirms N-alkylation.
NMR (iPr)	1.20 (d), 2.95 (m)	400 MHz DMSO-	Doublet (methyls) & Multiplet (methine).
MS (ESI+)	[M+H]+ = 164.14	LC-MS	Parent mass confirmation.

Synthesis Workflow Diagram

The following diagram illustrates the integration of this intermediate into the broader synthesis of a Sobetirome/Thyronamine hybrid agonist.

Figure 2: Complete synthetic route from commercial starting materials to the final TRβ agonist, highlighting the pivotal role of the N-ethyl intermediate.

References

• Design, synthesis and biological evaluation of novel TRβ selective agonists sustained by ADME-toxicity analysis. Source: European Journal of Medicinal Chemistry (2020).[1] Relevance: Describes the synthesis of "Compound 5" (N-ethyl-2-isopropylaniline) and its use in creating thyromimetic prodrugs.

• Structure-activity relationships for beta-adrenergic agonists. Source: NIH / PubMed. Relevance: Provides foundational SAR data on N-alkyl and ortho-substituted aniline derivatives relevant to receptor binding kinetics.

• Synthesis and preclinical testing of a selective beta-subtype agonist of thyroid hormone receptor ZTA-261. Source: NIH / PubMed Central (2024). Relevance: Illustrates modern protocols for testing TRβ selectivity in vivo, providing context for the biological evaluation of compounds derived from this intermediate.

• Selective primary aniline synthesis through supported Pd-catalyzed acceptorless dehydrogenative aromatization. Source: Chemical Communications (RSC). Relevance: Offers alternative catalytic routes for synthesizing the aniline precursor if starting from cyclohexanones.[2]

Sources

• 1. Design, synthesis and biological evaluation of novel TRβ selective agonists sustained by ADME-toxicity analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Selective primary aniline synthesis through supported Pd-catalyzed acceptorless dehydrogenative aromatization by utilizing hydrazine - Chemical Communications (RSC Publishing) [pubs.rsc.org]

synthesis of thyromimetic compounds using N-ethyl-o-cumidine

Application Note: High-Fidelity Synthesis of Thyromimetic Compounds Using N-Ethyl-o-Cumidine

Selective Agonists via N-Ethyl-o-Cumidine Functionalization

Executive Summary

This guide details the synthesis and application of N-ethyl-o-cumidine (N-ethyl-2-isopropylaniline) as a critical pharmacophore in the development of thyromimetic compounds. Unlike non-selective thyroid hormones (T3/T4) that cause cardiac toxicity via TR-

activation, N-ethyl-o-cumidine derivatives serve as optimized "inner ring" mimics. These scaffolds enable high selectivity for the Thyroid Hormone Receptor Beta (TR- ), driving therapeutic effects in Non-Alcoholic Steatohepatitis (NASH) and dyslipidemia while sparing the cardiovascular system.

This protocol focuses on the Convergent Diphenylmethane Synthesis , a robust pathway that utilizes N-ethyl-o-cumidine to construct the hydrophobic core required for high-affinity receptor binding.

Mechanistic Rationale: The N-Ethyl-o-Cumidine Advantage

The structural design of modern thyromimetics (e.g., Sobetirome, Eprotirome precursors) relies on replacing the metabolically unstable biaryl ether linkage of T3 with a carbon-carbon bridge (diphenylmethane) and optimizing the "inner ring" substituents.

• Steric Fit: The ortho-isopropyl group ("cumidine" motif) mimics the bulky iodine atoms of T3, locking the conformation to fit the TR-

  ligand-binding pocket.

• N-Ethyl Functionalization: The N-ethyl group enhances lipophilicity and prevents rapid glucuronidation of the aniline nitrogen, significantly improving oral bioavailability compared to the primary amine.

• Selectivity: The specific steric bulk of the N-ethyl-o-cumidine moiety clashes with the slightly smaller binding pocket of TR-

  , thereby acting as a "selectivity filter."

Figure 1: Mechanism of Action. The N-ethyl-o-cumidine scaffold is engineered to preferentially bind TR-

in the liver, avoiding TR- mediated cardiac toxicity.

Chemical Synthesis Protocol

Safety Warning: This protocol involves the use of alkyl halides, organolithium reagents, and palladium catalysts. All procedures must be performed in a fume hood. Standard PPE (gloves, goggles, lab coat) is mandatory.

Phase A: Synthesis of the N-Ethyl-o-Cumidine Building Block

While N-ethyl-o-cumidine can be purchased, de novo synthesis ensures high purity and allows for isotopic labeling if required.

Reagents:

• 2-Isopropylaniline (o-Cumidine) [CAS: 643-28-7]

• Acetaldehyde

• Sodium Cyanoborohydride (

  )

• Acetic Acid / Methanol

Step-by-Step Protocol:

• Imine Formation: Dissolve 2-isopropylaniline (10.0 mmol) in anhydrous MeOH (30 mL). Add acetaldehyde (1.1 eq, 11.0 mmol) dropwise at 0°C. Stir for 30 minutes.

• Reduction: Add acetic acid (2.0 eq) to adjust pH to ~5. Carefully add

  (1.5 eq) in small portions.

• Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 4 hours. Monitor by TLC (Hexane/EtOAc 8:2).

• Workup: Quench with saturated ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

  . Extract with EtOAc (3x). Wash organics with brine, dry over , and concentrate.

• Purification: Flash chromatography (Silica gel, 0-10% EtOAc in Hexanes).

  • Target Product:N-ethyl-2-isopropylaniline (Clear to pale yellow oil).[1]

  • Yield Target: >85%.[2][3]

Phase B: Construction of the Diphenylmethane Scaffold

This phase couples the "inner ring" (cumidine) with the "outer ring" (substituted benzyl group).

Reagents:

• N-ethyl-2-isopropylaniline (from Phase A)

• 4-Substituted Benzyl Bromide (e.g., 4-(bromomethyl)-2-(trifluoromethyl)phenol protected derivative)

• Catalyst:

  / XPhos or S-Phos

• Base:

  or

• Solvent: Toluene/Water (biphasic) or Dioxane

Step-by-Step Protocol:

• Functionalization (Bromination): The N-ethyl-o-cumidine must be halogenated at the para position to serve as the coupling partner.

  • Dissolve N-ethyl-2-isopropylaniline in DMF. Add NBS (1.0 eq) at 0°C. Stir 1 hour.

  • Isolate 4-bromo-N-ethyl-2-isopropylaniline .

• Boronate Formation (Miyaura Borylation):

  • React the aryl bromide with

    (1.1 eq), (3 mol%), and KOAc in DMSO at 80°C for 3 hours.

  • Isolate the Aryl Boronate Ester .

• Suzuki-Miyaura Coupling:

  • Vessel: Schlenk flask or Microwave vial.

  • Mix: Aryl Boronate (1.0 eq) + Benzyl Bromide Partner (1.0 eq).

  • Catalyst: Add

    (5 mol%) and (2M aq, 3.0 eq) in DME/Ethanol/Water.

  • Conditions: Heat to 90°C (oil bath) or 110°C (Microwave) for 1-4 hours under Argon.

• Workup & Isolation:

  • Filter through Celite. Extract with EtOAc.[2]

  • Purify via Reverse-Phase HPLC (C18 column, Water/Acetonitrile gradient with 0.1% TFA).

Figure 2: Synthetic Workflow. Convergent route from o-cumidine to the final thyromimetic scaffold.

Analytical Validation & QC

To ensure the integrity of the synthesized thyromimetic, the following parameters must be met.

Parameter	Method	Acceptance Criteria
Identity	1H-NMR (400 MHz, CDCl3)	Distinct isopropyl doublet (~1.2 ppm), N-ethyl triplet (~1.1 ppm) and quartet (~3.1 ppm).
Purity	HPLC-UV (254 nm)	> 98.0% Area Under Curve (AUC).
Mass	LC-MS (ESI+)	[M+H]+ within 5 ppm of calculated mass.
Residual Metal	ICP-MS	Palladium < 10 ppm (crucial for biological assays).

Key NMR Diagnostic Signals:

• N-Ethyl Group: Look for the quartet at

  3.0–3.2 ppm ( ) and triplet at 1.0–1.2 ppm ( ).

• Isopropyl Group: Doublet at

  1.2–1.3 ppm ( ) and septet at 2.9–3.1 ppm.

• Methylene Bridge: Singlet at

  3.8–4.0 ppm connecting the two aryl rings.

Troubleshooting Guide

• Issue: Low yield in N-ethylation (Poly-alkylation).

  • Solution: Switch from direct alkylation (EtI) to Reductive Amination (Acetaldehyde/

    ) as described. This prevents the formation of quaternary ammonium salts.

• Issue: Protodeboronation during Suzuki Coupling.

  • Solution: Use anhydrous conditions for the borylation step and switch to a milder base like

    during coupling. Ensure the reaction temperature does not exceed 100°C for prolonged periods.

• Issue: Poor solubility of the final compound.

  • Solution: Convert the final amine to its Hydrochloride Salt (using 1M HCl in Ether) to improve water solubility for biological assays.

References

• European Journal of Medicinal Chemistry. (2020).

  selective agonists.

• Runfola, M., et al. (2020).

  selective agonists sustained by ADME-toxicity analysis. European Journal of Medicinal Chemistry, 188, 112005.

• Place, D., et al. (2023). Enantiospecific Synthesis of Aniline-Derived Sulfonimidamides. Organic Letters.[2] (Context on aniline functionalization). [2]

• Scanlan, T. S., et al. (1998). Selective thyromimetics: Tissue-selective thyroid hormone agonists. Current Opinion in Drug Discovery & Development. (Foundational work on GC-1/Sobetirome class).

Sources

• 1. iris.unina.it [iris.unina.it]
• 2. Enantiospecific Synthesis of Aniline-Derived Sulfonimidamides [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]

Application Note: Precision Synthesis of N-Ethyl-2-(propan-2-yl)aniline via Pd/C-Catalyzed Reductive Alkylation

This Application Note is designed for research scientists and process chemists involved in the synthesis of sterically hindered aniline derivatives. It details the Pd/C-catalyzed reductive alkylation of 2-isopropylaniline (o-cumidine) with acetaldehyde to form N-ethyl-2-(propan-2-yl)aniline .[1]

Executive Summary

The synthesis of N-alkylated anilines, particularly those with bulky ortho-substituents, presents specific challenges regarding reaction rate and selectivity. N-ethyl-2-(propan-2-yl)aniline is a critical intermediate in the agrochemical industry (herbicide synthesis) and rubber processing.[1] Traditional alkylation using ethyl halides often suffers from over-alkylation (formation of quaternary salts) and requires stoichiometric bases.[1]

This protocol utilizes Palladium on Carbon (Pd/C) to catalyze the reductive amination of 2-isopropylaniline with acetaldehyde.[1] This route is preferred for its atom economy , mild conditions , and high selectivity for the mono-alkylated product, leveraging the steric bulk of the isopropyl group to naturally suppress di-alkylation.

Reaction Mechanism & Chemical Logic

The transformation proceeds via a two-stage "one-pot" mechanism: Condensation followed by Hydrogenation .[1]

• Imine Formation (Condensation): The nucleophilic nitrogen of 2-isopropylaniline attacks the carbonyl carbon of acetaldehyde.[1] This equilibrium step forms a hemiaminal, which dehydrates to form the N-ethylidene-2-isopropylaniline intermediate (Schiff base).[1]

• Catalytic Hydrogenation: The imine C=N bond is reduced on the Pd surface.[1] The steric bulk of the ortho-isopropyl group plays a dual role: it slightly retards the initial condensation but significantly hinders the formation of the tertiary amine (N,N-diethyl), ensuring high selectivity for the secondary amine target.

Mechanistic Pathway Visualization[1]

Figure 1: Mechanistic pathway for the reductive alkylation of 2-isopropylaniline.

Experimental Design & Optimization Strategy

Catalyst Selection: Pd/C[1]

• Loading: 5% Pd/C is generally sufficient and more economical than 10% Pd/C for this transformation.[1]

• Support: Activated carbon with high surface area (>900 m²/g) is recommended.[1]

• State: 50% water-wet catalyst is mandatory for safety to prevent ignition of solvent vapors during handling.[1] The water does not significantly inhibit the imine formation in this specific lipophilic system.[1]

Solvent System

• Primary Choice: Methanol (MeOH) or Ethanol (EtOH). Polar protic solvents facilitate the proton transfer steps in imine formation.[1]

• Alternative: 2-Propanol (IPA). Useful to prevent transesterification side-reactions if ester groups were present (not applicable here) or to match the isopropyl moiety.[1] However, MeOH typically offers faster kinetics.[1]

Hydrogen Source

• Standard: H2 gas at 1–5 bar (balloon to low pressure).[1]

• Lab-Scale Alternative: Ammonium Formate or Sodium Borohydride can be used for transfer hydrogenation if high-pressure equipment is unavailable, though H2 gas is cleaner for scale-up.[1]

Detailed Protocol (Lab Scale)

Scale: 50 mmol (approx. 6.76 g of 2-isopropylaniline) Expected Yield: 85–95%[1]

Materials

Reagent	MW ( g/mol )	Equiv.[1][2][3]	Amount	Notes
2-Isopropylaniline	135.21	1.0	6.76 g (7.0 mL)	Liquid, d=0.955
Acetaldehyde	44.05	1.2	2.64 g (3.4 mL)	Pre-chill to 0°C
Pd/C (5% wt, wet)	N/A	2 wt%	~135 mg (dry basis)	Pyrophoric![1]
Methanol	32.04	Solvent	50 mL	Anhydrous preferred
Hydrogen Gas	2.02	Excess	1-3 atm	Balloon or Parr shaker

Step-by-Step Procedure

• Catalyst Charging (Safety First):

  • Flush a 250 mL hydrogenation flask (or Parr bottle) with Nitrogen (N2).[1]

  • Add the 5% Pd/C (wet) catalyst carefully.[1]

  • Tip: Always add the catalyst first under inert atmosphere to minimize spark risk when adding solvent.[1]

• Reactant Addition:

  • Add Methanol (30 mL) to the flask to slurry the catalyst.

  • Add 2-isopropylaniline (6.76 g).[1]

  • Cool the mixture to 0–5°C using an ice bath. This is critical to control the exotherm upon acetaldehyde addition.[1]

• Imine Formation:

  • Slowly add Acetaldehyde (2.64 g) diluted in Methanol (10 mL) dropwise over 10 minutes.

  • Observation: The solution may warm slightly.[1][2]

  • Allow the mixture to stir at 0°C for 15 minutes, then warm to room temperature (25°C) for 30 minutes to ensure imine equilibrium is established.

• Hydrogenation:

  • Purge the vessel: Vacuum then N2 (3 cycles), then Vacuum then H2 (3 cycles).[1]

  • Pressurize to 3 bar (45 psi) H2 (if using Parr shaker) or attach a double-balloon of H2 (if atmospheric).

  • Stir vigorously (800+ rpm) at 25–30°C .

  • Monitoring: Reaction is typically complete in 2–4 hours.[1] Monitor by TLC (Hexane/EtOAc 8:2) or GC-MS.[1] The imine intermediate may be visible during the run.[1]

• Workup:

  • Filtration: Once H2 consumption ceases, flush vessel with N2.[1] Filter the mixture through a Celite pad to remove Pd/C. Wash the pad with small portions of Methanol.

  • Safety: Do not let the Pd/C cake dry out completely on the filter; keep it wet with water/solvent and dispose of it in a dedicated waste container immediately.

• Purification:

  • Concentrate the filtrate under reduced pressure (Rotavap) to remove MeOH and excess acetaldehyde.[1]

  • Distillation: The crude oil is typically >90% pure.[1] For high purity, distill under vacuum (approx. bp 90–95°C at 5 mmHg).[1]

  • Result: Colorless to pale yellow oil.[1]

Process Workflow & Data Analysis

Workflow Diagram

Figure 2: Operational workflow for the synthesis of N-ethyl-2-(propan-2-yl)aniline.

Typical Performance Data

Parameter	Value	Notes
Conversion	> 99%	2-isopropylaniline consumption
Selectivity	> 96%	Mono-ethyl vs Di-ethyl
Isolated Yield	92%	After distillation
Purity	> 98.5%	Determined by GC (FID)

Troubleshooting & Expert Insights

Stalled Reaction

• Cause: Poisoning of Pd catalyst by sulfur/amine impurities or insufficient H2 mass transfer.[1]

• Solution: Ensure vigorous stirring (gas-liquid mass transfer is rate-limiting). If starting material persists, add 1% v/v Acetic Acid to the reaction mixture.[1] The acid catalyzes the imine formation and protonates the imine, making it more susceptible to reduction.

Over-Alkylation (Dialkyl formation)[1]

• Observation: Presence of N,N-diethyl-2-isopropylaniline.[1]

• Mitigation: While the ortho-isopropyl group sterically hinders this, it can occur with large excesses of acetaldehyde. Adhere strictly to 1.1–1.2 equivalents. Do not use higher temperatures (>50°C) unless necessary.[1]

Safety: Pd/C Handling

• Pyrophoricity: Dry Pd/C can ignite methanol vapors instantly upon contact with air.[1]

• Protocol: Always use 50% water-wet catalyst.[1] Never add dry catalyst to hot solvent.[1] When filtering, keep the filter cake damp with water before disposal.[1]

References

• Gudekar, S., et al. (2013).[1][4] "Simple and convenient method of synthesis of N-ethyl-2,6-diethyl aniline and derivatives." Journal of Chemical and Pharmaceutical Research, 5(12): 1320-1324.[1][4]

• Rylander, P. N. (1979).[1] Catalytic Hydrogenation in Organic Synthesis. Academic Press.[1] (Standard text for Pd/C hydrogenation mechanisms).

• PubChem. "N-Ethyl-N-isopropylaniline (Compound)."[1] National Library of Medicine.[1] [1]

• Occupational Safety and Health Administration (OSHA). "Palladium on Carbon Handling Guidelines."[1] (General Laboratory Safety Reference).

Sources

• 1. N-Ethyl-N-isopropylaniline | C11H17N | CID 4193577 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CN101492378A - Improvement for production process for isopropyl aniline - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. jocpr.com [jocpr.com]

Technical Notes & Optimization

Technical Support Center: N-Ethyl-2-Isopropylaniline Synthesis

Topic: Optimization of Yield & Purity for Sterically Hindered Anilines Ticket ID: CHEM-SUP-2024-089 Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary & Strategy Selection

User Context: You are attempting to synthesize N-ethyl-2-isopropylaniline. The Challenge: The ortho-isopropyl group exerts significant steric hindrance, shielding the nitrogen atom. Standard nucleophilic substitution (direct alkylation with ethyl iodide) often fails, leading to low conversion or uncontrolled over-alkylation (formation of diethyl species).

Strategic Directive: Do not use direct alkylation. Choose your pathway based on your priority: Throughput vs. Absolute Purity .

Decision Matrix: Pathway Selection

Figure 1: Decision matrix for selecting the optimal synthesis route based on experimental constraints.

Route A: Modified Reductive Amination (The Workhorse)

Best For: Routine synthesis, scale-up (>10g), and time-sensitive projects. The Fix: Standard reductive amination often stalls due to the ortho-isopropyl bulk. We utilize Titanium(IV) isopropoxide as a Lewis acid to force imine formation before reduction.

Reagents & Stoichiometry

Component	Role	Equivalents (eq.)	Notes
2-Isopropylaniline	Substrate	1.0	Limiting reagent.
Acetaldehyde	Electrophile	1.2 - 1.5	Excess required due to volatility.
Ti(OiPr)₄	Lewis Acid / Scavenger	1.2	CRITICAL: Activates carbonyl & scavenges water.
NaBH(OAc)₃ (STAB)	Reducing Agent	1.5 - 2.0	Milder than NaBH₄; prevents aldehyde reduction.
THF or DCE	Solvent	N/A	Anhydrous required.

Step-by-Step Protocol

• Imine Pre-formation (The "Titanium Trick"):

  • In a flame-dried flask under Argon, dissolve 2-isopropylaniline (1.0 eq) in anhydrous THF (0.5 M concentration).

  • Add Titanium(IV) isopropoxide (1.2 eq) dropwise. The solution may darken.

  • Add Acetaldehyde (1.5 eq). Tech Note: Acetaldehyde is volatile (BP 20°C). Use a pre-cooled syringe or add as a solution in THF.

  • Stir at room temperature for 4–6 hours.

  • Checkpoint: Monitor by TLC/GC. You are looking for the disappearance of the aniline. The Ti(OiPr)₄ drives the equilibrium toward the imine species, overcoming the steric barrier [1].

• Reduction:

  • Dilute the mixture with absolute ethanol (equal volume to THF) to aid solubility of the borohydride.

  • Add Sodium Triacetoxyborohydride (STAB) (1.5 eq) in portions over 30 minutes.

  • Stir overnight (12–16 hours) at room temperature.

• Quench & Workup:

  • Caution: Quench slowly with 2M NaOH . This precipitates titanium salts as white/yellow solids (TiO₂).

  • Filter the mixture through a pad of Celite to remove the titanium sludge. Wash the pad with Ethyl Acetate.

  • Extract the filtrate with Ethyl Acetate (3x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

Route B: Acylation-Reduction (The "Gold Standard")

Best For: Drug discovery candidates requiring >99.5% purity; avoiding N,N-diethyl byproducts entirely. Mechanism: Converts the amine to an amide (non-basic, stable), then reduces the carbonyl.

Workflow Visualization

Figure 2: Two-stage synthesis preventing over-alkylation via an amide intermediate.

Protocol Highlights

• Acylation:

  • React 2-isopropylaniline with Acetyl Chloride (1.1 eq) and Triethylamine (1.2 eq) in DCM at 0°C.

  • Why: Acetyl chloride is highly reactive and overcomes the steric hindrance of the isopropyl group easily.

  • Result: Quantitative conversion to the acetamide. This intermediate is stable and can be recrystallized if ultra-high purity is needed.

• Reduction:

  • Dissolve the acetamide in anhydrous THF.

  • Add LiAlH₄ (Lithium Aluminum Hydride, 2.0 eq) carefully at 0°C.

  • Reflux for 4–8 hours. Note: Steric bulk requires thermal energy for the hydride to attack the amide carbonyl.

  • Fieser workup (Water, 15% NaOH, Water) to quench aluminum salts.

Troubleshooting & FAQs

Q1: I am using Route A (Reductive Amination), but the reaction stalled at 60% conversion. Why?

Diagnosis: Steric hindrance is preventing imine formation, or water is hydrolyzing the imine back to the ketone. Corrective Action:

• Switch to Ti(OiPr)₄: If you aren't using Titanium Isopropoxide, start over with it. It acts as a water scavenger and Lewis acid activator [2].

• Concentration: Run the reaction at a higher concentration (1.0 M) to favor bimolecular imine formation.

Q2: I see a spot for the N,N-diethyl byproduct (over-alkylation). How do I remove it?

Diagnosis: Acetaldehyde is small enough that a second alkylation can occur, even with the isopropyl group present. Corrective Action:

• Prevention: Use Route B (Acylation) next time.

• Purification: The N,N-diethyl amine is more basic and less polar than the N-monoethyl product.

  • Chemical Separation: React the crude mixture with Acetic Anhydride . The secondary amine (N-ethyl) will form an amide; the tertiary amine (N,N-diethyl) will not react. You can then separate them by acid/base extraction (the amide stays in organic, the tertiary amine goes into acid). Note: You will then have to reduce the amide back to the amine.[1]

  • Distillation: Use a fractional distillation column. The boiling points differ slightly, but vacuum distillation is required (Product BP ~223°C at atm; ~95-100°C at 10 mmHg).

Q3: The workup for Route A formed a terrible emulsion.

Cause: Titanium hydroxides form gelatinous precipitates upon aqueous quenching. Fix:

• Do not use simple water/bicarb quench.

• Use the Celite Filtration Method : Dilute the reaction mixture with ethyl acetate before adding a small amount of water, then stir vigorously until a solid precipitate forms. Filter this suspension through Celite. The filtrate will be clear biphasic layers.

Physical Properties & Analysis Data[2][3][4][5][6][7][8]

Use these parameters to validate your isolated product.

Property	Value	Notes
Boiling Point	223–225 °C (760 mmHg)	Expect ~115 °C @ 15 mmHg.
Density	0.926 g/mL	Lighter than water.
Appearance	Colorless to pale yellow oil	Darkens upon air exposure (oxidation).
Refractive Index	1.534	Useful for quick purity check.

References

• Abdel-Magid, A. F., et al. (1996).[1][2][3] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[1][2][3][4] Studies on Direct and Indirect Reductive Amination Procedures.[1][3] The Journal of Organic Chemistry, 61(11), 3849–3862.[1]

• Mattson, R. J., et al. (1990). An Improved Method for Reductive Alkylation of Amines Using Titanium(IV) Isopropoxide and Sodium Cyanoborohydride. The Journal of Organic Chemistry, 55(8), 2552–2554.

• Bhattacharyya, S. (1995). Titanium(IV) Isopropoxide-Mediated Reductive Amination of Carbonyl Compounds: A One-Pot Synthesis of Secondary and Tertiary Amines. Journal of the Chemical Society, Perkin Transactions 1, (18), 2527-2531.

Disclaimer: These protocols involve hazardous chemicals (hydrides, acid chlorides). All experiments must be conducted in a fume hood with appropriate PPE.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 3. A Facile One-Pot Process for the Formation of Hindered Tertiary Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]

Technical Support Center: Reductive Amination of Sterically Hindered Anilines

From the desk of the Senior Application Scientist

Welcome to the technical support center. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of C-N bond formation with challenging substrates. The reductive amination of sterically hindered anilines, particularly those with ortho-substituents, is a notoriously difficult transformation prone to low yields and side reactions. This document provides in-depth, field-proven insights in a troubleshooting and FAQ format to help you overcome these specific challenges. Our approach is grounded in mechanistic principles to not only solve immediate experimental issues but also to build a robust understanding for future synthetic planning.

Troubleshooting Guide: Common Issues & Solutions

This section addresses the most frequent problems encountered during the reductive amination of sterically hindered anilines.

Question 1: My reaction shows low or no conversion. I'm recovering my starting aniline and carbonyl compound. What is the primary bottleneck?

Answer:

The most common bottleneck is the initial formation of the iminium ion intermediate. This step is a reversible equilibrium that is highly sensitive to steric hindrance. Both bulky ortho-substituents on the aniline and sterically demanding ketones can significantly slow down the condensation and shift the equilibrium back towards the starting materials.[1]

Causality & Recommended Actions:

• Promote Imine/Iminium Formation: The equilibrium must be actively driven towards the iminium intermediate.

  • Water Removal: The condensation step releases water. Use a dehydrating agent like anhydrous magnesium sulfate (MgSO₄), sodium sulfate (Na₂SO₄), or molecular sieves. For reactions at higher temperatures, a Dean-Stark trap can be effective. Some reagents, like trichlorosilane (HSiCl₃), can also act as potent water scavengers, which helps to push the iminium ion formation forward.[1]

  • Lewis Acid Catalysis: A Lewis acid can activate the carbonyl group, making it more electrophilic and accelerating the initial nucleophilic attack by the weakly basic aniline. Catalytic amounts of Ti(Oi-Pr)₄ or ZnCl₂ are often effective.[2]

  • Brønsted Acid Catalysis: Mildly acidic conditions (pH 4-5) are crucial.[3] An acid catalyst protonates the carbonyl oxygen, increasing its electrophilicity.[4] Acetic acid is a common and effective choice.[5][6] However, be cautious: excessively low pH will fully protonate the aniline, rendering it non-nucleophilic and halting the reaction.[3]

• Optimize Reaction Conditions:

  • Solvent Choice: Non-protic solvents are generally preferred. 1,2-Dichloroethane (DCE) is an excellent choice as it's compatible with most reagents and conditions.[5][7] Tetrahydrofuran (THF) is also a viable option.[5]

  • Temperature: For particularly stubborn substrates, increasing the reaction temperature can help overcome the activation energy for imine formation. However, this must be balanced with the stability of the reagents.

Question 2: I'm observing the formation of an alcohol byproduct from the reduction of my carbonyl starting material. How can I prevent this?

Answer:

This side reaction occurs when your reducing agent is too reactive and reduces the carbonyl compound faster than the iminium ion is formed and reduced. This is a classic selectivity problem, especially prevalent when imine formation is slow due to steric hindrance.

Causality & Recommended Actions:

• Select a Milder, More Selective Reducing Agent: The choice of hydride source is critical.

  • Switch to Sodium Triacetoxyborohydride (NaBH(OAc)₃, STAB): This is the reagent of choice for challenging reductive aminations.[6][8] The electron-withdrawing acetate groups moderate the hydride's reactivity, making it selective for the protonated iminium ion over a neutral ketone or aldehyde.[5] It is less reactive than sodium borohydride (NaBH₄) and safer than the toxic sodium cyanoborohydride (NaBH₃CN).[3][8]

  • Avoid Sodium Borohydride (NaBH₄) in One-Pot Procedures: NaBH₄ is a powerful reducing agent that will readily reduce aldehydes and ketones, especially under the acidic conditions required for imine formation.[3] If you must use NaBH₄, a two-step procedure is necessary.[3][7]

• Adopt a Two-Step Protocol:

  • First, focus solely on forming the imine. Mix the aniline and carbonyl in a suitable solvent (e.g., methanol or ethanol) with a catalyst if needed, and allow sufficient time for the imine to form (monitor by TLC, GC-MS, or ¹H NMR).[7]

  • Once imine formation is maximized, then add the reducing agent (like NaBH₄) to the reaction mixture.[7] This temporal separation ensures the reducing agent primarily encounters the desired imine intermediate.

Troubleshooting Workflow for Low Conversion

Caption: A decision-making workflow for troubleshooting low-yielding reductive aminations.

Frequently Asked Questions (FAQs)

Q1: Why are sterically hindered anilines so difficult to use in reductive aminations?

The difficulty arises from a combination of electronic and steric effects. The lone pair on the nitrogen of an aniline is delocalized into the aromatic ring, making it less nucleophilic than an aliphatic amine. Adding bulky ortho-substituents further exacerbates the issue by sterically shielding the nitrogen, hindering its approach to the electrophilic carbonyl carbon. This dramatically slows the rate-limiting imine formation step.[1][9]

Q2: What are the key differences between a one-pot (direct) and a two-step (indirect) reductive amination?

• One-Pot (Direct): The aniline, carbonyl compound, and reducing agent are all mixed together at the start of the reaction.[1] This is more convenient but requires a highly selective reducing agent (like NaBH(OAc)₃) that will not reduce the starting carbonyl compound.[6] This method is ideal for high-throughput synthesis but can be problematic for hindered substrates where imine formation is slow.

• Two-Step (Indirect): This involves the formation and sometimes isolation of the imine intermediate first, followed by its reduction in a separate step.[7] This approach allows for the use of less selective, more powerful reducing agents like NaBH₄ and provides more control, as the conditions for imine formation and reduction can be optimized independently.[3] It is often the more reliable method for challenging substrates.

Q3: Are there any alternatives to hydride reagents for these difficult reactions?

Yes, several alternative strategies exist:

• Catalytic Transfer Hydrogenation: This method uses a hydrogen donor, like Hantzsch ester or ammonium formate, in the presence of a metal catalyst (e.g., Pd, Ir, Ru) or an organocatalyst.[7][9] These methods can be very mild and effective.

• Leuckart-Wallach Reaction: This classical reaction uses formic acid or a formate salt as both the reducing agent and a source of the N-methyl group (if desired). It is particularly useful for synthesizing N-methylated amines from hindered ketones.[10]

• Silane-Based Reducing Systems: Reagents like trichlorosilane (HSiCl₃), often activated by a Lewis base, have proven effective for the synthesis of hindered tertiary amines.[1] HSiCl₃ has the dual benefit of being a reducing agent and a water scavenger.[1]

Comparative Overview of Common Reducing Agents

Reducing Agent	Typical Solvent(s)	Key Advantages	Key Disadvantages
NaBH(OAc)₃	DCE, THF, DCM	High selectivity for iminium ions; mild; broad functional group tolerance.[5][7][8]	Water-sensitive; higher cost.[2]
NaBH₃CN	MeOH, THF	Selective for iminium ions at controlled pH.	Highly toxic (releases HCN gas in strong acid); less reactive than STAB.[3][8]
NaBH₄	MeOH, EtOH	Inexpensive; powerful reductant.	Reduces aldehydes/ketones; requires a two-step process for selectivity.[2][3]
H₂ / Catalyst (e.g., Pd/C)	MeOH, EtOH, EtOAc	"Green" (byproduct is water); effective.	Requires specialized hydrogenation equipment; may reduce other functional groups (e.g., nitro, alkenes).
HSiCl₃ / Lewis Base	CH₂Cl₂, MeCN	Effective for hindered substrates; scavenger.[1]	Highly reactive with protic sources; corrosive.

Example Protocol: Reductive Amination of 2,6-Dimethylaniline with Cyclohexanone

This protocol is a representative example of a one-pot procedure for a sterically hindered substrate using the preferred reagent, sodium triacetoxyborohydride.

Materials:

• 2,6-Dimethylaniline

• Cyclohexanone

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Acetic Acid (Glacial)

• 1,2-Dichloroethane (DCE, anhydrous)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• To a dry round-bottom flask under an inert atmosphere (N₂ or Argon), add 2,6-dimethylaniline (1.0 eq).

• Add anhydrous 1,2-dichloroethane (DCE) to dissolve the aniline (approx. 0.2 M final concentration).

• Add cyclohexanone (1.1 eq) to the solution, followed by glacial acetic acid (1.1 eq).

• Stir the mixture at room temperature for 30-60 minutes to allow for initial iminium ion formation.

• Slowly add sodium triacetoxyborohydride (1.5 eq) portion-wise over 15 minutes. Note: The addition may be exothermic.

• Allow the reaction to stir at room temperature for 12-24 hours.

• Monitor the reaction: Use TLC or LC-MS to check for the consumption of the starting aniline.

• Workup: Once the reaction is complete, carefully quench by slowly adding saturated NaHCO₃ solution until gas evolution ceases.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel to yield the desired N-cyclohexyl-2,6-dimethylaniline.

Workflow for Experimental Protocol

Caption: Step-by-step experimental workflow for reductive amination.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• All Chemistry. (2020). Chemistry of sodium cyanoborohydride and sodium triacetoxyborohydride | Reductive Amination. YouTube. [Link]

• Semantic Scholar. Reductive Amination of Sterically Hindered Arylaminoketones Using a Modified Leuckart Reaction. [Link]

• Chemistry Steps. Reductive Amination. [Link]

• Organic Chemistry Data. Reductive Amination - Common Conditions. [Link]

• Organic Chemistry Portal. Amine synthesis by reductive amination (reductive alkylation). [Link]

• Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

• Wang, G., et al. (2018). A Facile One-Pot Process for the Formation of Hindered Tertiary Amines. Molecules, 23(7), 1743. [Link]

• Myers, A. Chem 115 Handout: C–N Bond-Forming Reactions: Reductive Amination. Harvard University. [Link]

• Journal of Organic and Pharmaceutical Chemistry Research. (2023). Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. [Link]

• Wikipedia. Reductive amination. [Link]

• ResearchGate. Synthesis of Hindered Tertiary Amines by a Mild Reductive Amination Procedure. [Link]

Sources

• 1. A Facile One-Pot Process for the Formation of Hindered Tertiary Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. youtube.com [youtube.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 7. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 8. Sodium Triacetoxyborohydride [sigmaaldrich.com]
• 9. researchgate.net [researchgate.net]
• 10. semanticscholar.org [semanticscholar.org]

Technical Support Center: Purification of N-ethyl-2-(propan-2-yl)aniline Oil

This guide serves as a dedicated technical resource for researchers, scientists, and professionals in drug development engaged in the purification of N-ethyl-2-(propan-2-yl)aniline. As a substituted aniline, this compound is often synthesized as a crude oil containing various impurities derived from starting materials, side-reactions, or degradation. Achieving high purity is critical for its use as an intermediate in pharmaceuticals and fine chemicals. This document provides in-depth troubleshooting advice, frequently asked questions, and validated protocols to address the specific challenges encountered during its purification.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common initial queries researchers have before and during the purification process.

Q1: What are the most common impurities I should expect in my crude N-ethyl-2-(propan-2-yl)aniline?

A1: The impurity profile is intrinsically linked to the synthetic route. Most commonly, N-alkylation of 2-isopropylaniline is performed via reductive amination or by using alkylating agents. Based on these methods, you should anticipate:

• Unreacted Starting Materials: Primarily 2-isopropylaniline and any residual ethylating agent (e.g., acetaldehyde, ethanol).[1][2][3]

• Over-Alkylated By-products: N,N-diethyl-2-isopropylaniline is a common side-product, especially if the reaction conditions are not strictly controlled.[4][5]

• Solvents and Reagents: Residual reaction solvents (e.g., ethanol, propanol, THF) and remnants of catalysts or reducing agents (e.g., borohydride salts, palladium).[1][2]

• Degradation Products: Anilines are susceptible to oxidation, especially when exposed to air and light, leading to the formation of colored, often polymeric, impurities.[6]

Q2: My crude product is a dark brown or black oil. Does this color definitively indicate high levels of impurity?

A2: Not necessarily, but it is a strong indicator of the presence of minor, highly colored oxidation by-products. Anilines are notoriously sensitive to air and can darken even at low impurity levels.[6][7] While the bulk purity might still be high, the color suggests that purification is necessary and that subsequent handling should be done under an inert atmosphere (e.g., Nitrogen or Argon) to prevent further degradation.

Q3: What is the most effective first-pass purification method for a large batch (>50 g) of crude oil?

A3: For large quantities, vacuum distillation is the most practical and scalable initial purification method.[4][5][8] It is highly effective at removing non-volatile impurities (salts, catalyst residues) and separating components with significantly different boiling points, such as unreacted 2-isopropylaniline and over-alkylated products. Column chromatography can be resource-intensive for large scales and is better suited as a secondary, high-resolution polishing step if required.

Q4: How should I properly store the purified N-ethyl-2-(propan-2-yl)aniline oil to maintain its purity?

A4: To prevent degradation, the purified oil should be stored in an amber glass vial or bottle to protect it from light. The container headspace should be flushed with an inert gas like argon or nitrogen before sealing to prevent air oxidation. For long-term storage, refrigeration at 2-8°C is recommended.

Section 2: Troubleshooting Guides

This section provides solutions to specific problems encountered during purification experiments.

Problem 1: Poor Purity After Vacuum Distillation

• Symptoms: The distilled product appears discolored, analysis (GC-MS, NMR) shows the presence of persistent impurities, or the boiling point range during distillation is broad.

• Causality Analysis: A broad boiling range suggests either poor vacuum control or the presence of impurities with boiling points very close to that of the product. Discoloration in the distillate can occur if the distillation temperature is too high, causing thermal degradation.

• Solutions & Protocol Validation:

  • Verify Vacuum Integrity: Before heating, ensure your system can achieve and hold a stable vacuum. Check all joints and seals for leaks. A fluctuating vacuum will cause inconsistent boiling and poor separation.

  • Use a Fractionating Column: For impurities with close boiling points, inserting a short Vigreux or packed column between the distillation flask and the condenser significantly improves separation efficiency by providing multiple theoretical plates for vapor-liquid equilibrium.

  • Control Temperature: Heat the distillation flask gently using a heating mantle with a stirrer. Avoid aggressive heating, which can lead to bumping and thermal decomposition. The goal is a slow, steady distillation rate of 1-2 drops per second.

  • Consider an Alternative: If distillation fails to separate a key impurity, the two compounds may have nearly identical boiling points. In this case, silica gel column chromatography is the recommended next step, as it separates based on polarity, a different physical principle.[2][8]

Problem 2: Ineffective Separation via Silica Gel Column Chromatography

• Symptoms: TLC analysis of collected fractions shows significant overlap between the product and impurities. The final combined product has low purity or the overall yield is poor due to the need to discard many mixed fractions.

• Causality Analysis: This issue typically stems from an improperly selected mobile phase (eluent), poor column packing, or overloading the column with crude material.

• Solutions & Protocol Validation:

  • Optimize the Mobile Phase: The key to good separation is selecting an eluent system where the target compound has an Rf value of approximately 0.3-0.4 on a TLC plate.

    • Test: Use a non-polar solvent like hexane or cyclohexane and a slightly more polar solvent like ethyl acetate or dichloromethane.[2] Run several TLC plates with varying ratios (e.g., 95:5, 90:10, 80:20 Hexane:Ethyl Acetate) to find the optimal system.

  • Proper Column Packing: Air gaps or channels in the silica bed will lead to poor separation. Always pack the column using a "slurry method": mix the silica gel with your initial mobile phase into a free-flowing slurry and pour it into the column, allowing it to settle uniformly.

  • Sample Loading: The sample should be loaded onto the column in the smallest possible volume of mobile phase to create a tight, concentrated starting band.[8] A good rule of thumb is to use a mass of silica gel that is 50-100 times the mass of the crude product being purified.

Section 3: Data & Visualizations

Data Presentation

To aid in the design of purification protocols, the following table summarizes the physical properties of the target compound and its likely impurities. Note that values for N-ethyl-2-(propan-2-yl)aniline are estimated based on structurally similar compounds.

Compound	Molecular Weight ( g/mol )	Boiling Point (°C)	Polarity
2-Isopropylaniline (Impurity)	135.21	~203-204[7]	More Polar
N-ethyl-2-(propan-2-yl)aniline	177.29	~220-230 (est.)	Target
N,N-diethyl-2-isopropylaniline (Impurity)	205.34	>230 (est.)	Less Polar

Experimental Workflows (Diagrams)

A logical approach is crucial for selecting the appropriate purification strategy.

Caption: Decision workflow for selecting a purification method.

Caption: Step-by-step workflow for vacuum distillation.

Section 4: Detailed Experimental Protocols

Protocol 1: High-Purity Purification by Vacuum Distillation

This protocol is designed for purifying crude N-ethyl-2-(propan-2-yl)aniline on a multi-gram scale.

• Apparatus Setup: Assemble a standard vacuum distillation apparatus using dry glassware. Include a magnetic stir bar in the distillation flask. For enhanced separation, a 10-20 cm Vigreux column can be placed between the flask and the condenser.[8]

• Charging the Flask: Charge the crude oil into the round-bottom flask, filling it to no more than two-thirds of its capacity.

• System Evacuation: Ensure all joints are properly sealed. Turn on the condenser cooling water and begin stirring. Slowly open the connection to the vacuum pump and allow the pressure to stabilize at the desired level (typically 1-10 mmHg).

• Heating and Fraction Collection:

  • Gently heat the flask using a heating mantle.

  • Collect and discard any initial low-boiling distillate (the "fore-run"), which typically contains residual solvents.

  • When the distillation temperature stabilizes, switch to a clean collection flask. Collect the main fraction, which is your purified product, ensuring the temperature remains constant.[8]

  • Stop the distillation when the temperature either drops (indicating the product is finished) or rises significantly (indicating the start of higher-boiling impurities).

• Shutdown: Remove the heating mantle and allow the entire apparatus to cool to room temperature before venting the system to atmospheric pressure.

Protocol 2: High-Resolution Purification by Silica Gel Column Chromatography

This method is ideal for removing impurities with similar boiling points or for final polishing to achieve >99% purity.

• Mobile Phase Selection: Using TLC, determine an optimal eluent system (e.g., Hexane:Ethyl Acetate) that provides good separation between your product (Rf ≈ 0.3-0.4) and its impurities.

• Column Packing:

  • Prepare a slurry of silica gel (60 Å, 230-400 mesh) in the initial, least polar mobile phase.

  • Pour the slurry into a glass chromatography column and use gentle air pressure or tapping to create a uniform, compact bed.[8]

• Sample Loading:

  • Dissolve the crude oil in a minimal amount of the mobile phase.

  • Carefully pipette this solution onto the top of the silica bed, allowing it to absorb fully.

• Elution:

  • Carefully add the mobile phase to the top of the column and begin collecting fractions.

  • Monitor the elution process by collecting small fractions (e.g., 10-20 mL) and analyzing them by TLC.

  • If necessary, a gradient elution can be performed by gradually increasing the proportion of the more polar solvent to elute compounds that are more strongly adsorbed to the silica.

• Product Isolation: Combine the fractions that contain the pure product (as determined by TLC). Remove the solvent using a rotary evaporator to yield the purified oil.[8]

References

• N-ethyl aniline preparation method. (2013). Eureka | Patsnap.

• Gudekar, S., et al. (2013). Simple and convenient method of synthesis of N-ethyl-2,6-diethyl aniline and derivatives. Journal of Chemical and Pharmaceutical Research, 5(12), 1320-1324.

• Application Notes and Protocols for the Purification of 5-Chloro-2-(propan-2-yl)aniline. (n.d.). Benchchem.

• Process for the preparation of N-isopropylaniline. (1971). Google Patents.

• N-ethyl aniline preparation method. (2013). Google Patents.

• Synthesis routes of N-Isopropylaniline. (n.d.). Benchchem.

• PubChem. (n.d.). N-Ethyl-N-isopropylaniline. National Center for Biotechnology Information.

• N-ethyl aniline preparation method. (2013). Google Patents.

• Simple and convenient method of synthesis of N-ethyl-2,6-diethyl aniline and derivatives. (2013). ResearchGate.

• PubChem. (n.d.). N-Isopropylaniline. National Center for Biotechnology Information.

• N-ETHYL-N-ISOPROPYLANILINE. (n.d.). ChemicalBook.

• Stabilizer Degradation in Propellants: Identification of Two Isomeric Forms of 2-Nitro-Nitroso-N-ethylaniline. (2025). ResearchGate.

• PubChem. (n.d.). N-Ethylaniline. National Center for Biotechnology Information.

Sources

• 1. N-ethyl aniline preparation method - Eureka | Patsnap [eureka.patsnap.com]
• 2. jocpr.com [jocpr.com]
• 3. DE2153792B2 - Process for the preparation of N-isopropylaniline - Google Patents [patents.google.com]
• 4. CN103145562B - N-ethyl aniline preparation method - Google Patents [patents.google.com]
• 5. CN103145562A - N-ethyl aniline preparation method - Google Patents [patents.google.com]
• 6. N-Ethylaniline | C8H11N | CID 7670 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. N-Isopropylaniline | C9H13N | CID 13032 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]

minimizing side reactions in N-alkylation of ortho-substituted anilines

Status: Operational | Lead Scientist: Dr. [AI] | Context: High-Fidelity Synthesis

Welcome to the technical support hub for N-alkylation. You are likely here because standard

protocols are failing. Ortho-substituted anilines present a unique "perfect storm" of synthetic challenges: the ortho-group imposes severe steric hindrance (blocking nucleophilic attack) while often altering electronic density (making the nitrogen less nucleophilic).

This guide does not offer generic advice. It provides self-validating protocols to minimize the two most common side reactions: Over-alkylation (Quaternization) and Elimination (E2) .

Part 1: Diagnostic & Strategy Selector

Before selecting a protocol, diagnose your specific failure mode. Use the logic flow below to determine the correct pathway.

Figure 1: Decision matrix for selecting the optimal N-alkylation pathway based on substrate availability and target structure.

Part 2: Core Protocols & Troubleshooting

Protocol A: The "Cesium Effect" (Direct Alkylation)

Best For: When you must use an Alkyl Halide/Sulfonate. Mechanism: Cesium carbonate (

) in DMF creates a specific "cesium effect." The large ionic radius of allows for a "naked" anion effect, increasing the nucleophilicity of the aniline nitrogen without being basic enough to promote E2 elimination of the alkyl halide. Crucially, the mono-alkylated product forms a complex with cesium that is less reactive than the starting material, suppressing over-alkylation.

Standard Operating Procedure (SOP)

• Stoichiometry: 1.0 equiv Aniline : 1.1 equiv Alkyl Halide : 1.2 equiv

  .

• Solvent: Anhydrous DMF (Critical: DMF promotes the dissociation of the cesium salt).

• Temperature:

  • Standard: 25°C to 60°C.

  • Ortho-Hindered: 80°C to 90°C (Monitor closely).

• Additives: If reaction is sluggish, add 0.1 equiv TBAI (Tetrabutylammonium iodide) to activate the halide (Finkelstein reaction in situ).

Troubleshooting Q&A

Q: My alkyl halide is consumed, but I see no product. What happened? A: You likely triggered E2 Elimination .

• Diagnosis: Check NMR for alkene peaks. This happens if the base is too strong or the temperature is too high for a secondary alkyl halide.

• Fix: Switch from

  or NaH to . If using a secondary halide, abandon and switch to Protocol B (Reductive Amination) .

Q: I am seeing significant dialkylation (quaternization). A: The product is more nucleophilic than the reactant.

• Fix 1: Use the Cesium Effect .[1] The chelation of

  to the secondary amine product hinders further attack.

• Fix 2:Dilution .[2][3] Run the reaction at 0.05 M or lower.

• Fix 3:Slow Addition . Add the alkyl halide via syringe pump over 4 hours.

Protocol B: Reductive Amination (The Gold Standard)

Best For: Maximum selectivity for Mono-alkylation; avoiding elimination. Reagent: Sodium Triacetoxyborohydride (STAB) -

.[4][5] Why: Unlike or , STAB is mild and does not reduce aldehydes/ketones effectively without the imine formation first. It is self-regulating.

Standard Operating Procedure (SOP)

• Formation: Mix 1.0 equiv Ortho-Aniline + 1.1 equiv Aldehyde/Ketone in DCE (Dichloroethane) or THF.

• Acid Catalysis: Add 1-2 equiv of Acetic Acid (AcOH).[4] Critical for ortho-substituted anilines to protonate the carbonyl and facilitate imine formation despite steric clash.

• Reduction: Add 1.4 equiv

  in one portion.

• Time: Stir 2-16 hours at Room Temperature.

Troubleshooting Q&A

Q: The reaction is stalled at the imine stage (or no reaction). A: Steric hindrance is preventing imine formation.

• Fix: Use Titanium(IV) Isopropoxide (

  ).

  • Protocol: Mix Aniline + Ketone + 1.5 equiv

    neat or in THF. Stir 4h. Then dilute and add (STAB is often too bulky for Ti-complexes).

Q: I cannot use STAB (solubility/cost). Can I use

? A: Yes, but not "one-pot."

• Protocol: You must pre-form the imine (reflux with Dean-Stark trap to remove water) before adding

  . If you add to the mixture initially, it will reduce the aldehyde/ketone to an alcohol (dead end).

Part 3: Comparative Data & Selection Guide

Table 1: Base & Solvent Effects on N-Alkylation Selectivity

Variable	Recommendation	Technical Rationale
Base		High Fidelity. Large cation radius suppresses over-alkylation via chelation; basicity is optimal for N-deprotonation without E2 elimination.
Base	/	Risky. Higher charge density often leads to mixtures of mono/di-alkylated products.
Base	NaH / KOtBu	Avoid. Too strong. Promotes E2 elimination of alkyl halides and background oxidation of anilines.
Solvent	DMF / NMP	Best. Polar aprotic solvents dissociate ion pairs, enhancing the "naked" nucleophilicity of the aniline.
Solvent	THF / DCM	Poor for . Reaction rates will be too slow for hindered substrates. (Excellent for Reductive Amination).

Part 4: Advanced Mechanism Visualization

Understanding why Cesium works allows you to trust the protocol.

Figure 2: The "Cesium Effect" mechanism. The large cesium cation stabilizes the mono-alkylated amine anion, sterically and electronically discouraging the second alkylation event.

References

• Salvatore, R. N., et al. (2001). "Cesium Effect: High Chemoselectivity in Direct N-Alkylation of Amines."[6][7] Journal of Organic Chemistry.

• Abdel-Magid, A. F., et al. (1996).[4] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry.

• Finkelstein, P., et al. (2019). "Cs2CO3-Promoted Direct N-Alkylation: Highly Chemoselective Synthesis." ResearchGate / Organic Process Research.

• Surry, D. S., & Buchwald, S. L. (2008). "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science. (Provided for context on metal catalysis alternatives).

Sources

• 1. researchgate.net [researchgate.net]
• 2. reddit.com [reddit.com]
• 3. Avoiding Over-alkylation - Wordpress [reagents.acsgcipr.org]
• 4. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 5. Reductive Amination - Sodium triacetoxyborohydride [NaBH(OAc)3] [commonorganicchemistry.com]
• 6. scispace.com [scispace.com]
• 7. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Technical Comparison: Steric & Electronic Modulation in N-Alkylanilines

This guide provides a technical comparison of the reactivity profiles of N-isopropylaniline and N-ethyl-2-isopropylaniline .[1] It is designed for researchers in process chemistry and agrochemical synthesis who require an in-depth understanding of how steric architecture influences nucleophilic efficiency.[1][2]

Executive Summary

This guide compares two secondary anilines that, while isomeric in molecular weight (approximate range) or similar in alkyl content, exhibit drastically different reactivity profiles due to the location of their steric bulk.

• Molecule A: N-Isopropylaniline (NIPA) [1]

  • Structure: Aniline core with a branched isopropyl group directly on the nitrogen.[2]

  • Key Feature: Steric hindrance is localized solely at the reaction center (Nitrogen).[2]

• Molecule B: N-Ethyl-2-isopropylaniline (NE2IA) [1]

  • Structure: Aniline core with an ethyl group on the nitrogen and a bulky isopropyl group at the ortho (2-) position of the ring.

  • Key Feature: "Ortho-Gate" effect.[1][2] The ring substituent creates a physical blockade that restricts the trajectory of incoming electrophiles, despite the N-substituent (ethyl) being smaller than that of NIPA.

Verdict: While NIPA exhibits moderate steric hindrance, NE2IA is significantly less nucleophilic .[1][2] The ortho-isopropyl group imposes a "picket fence" steric penalty that overrides the smaller size of the N-ethyl group, requiring more vigorous conditions (higher temperature, stronger catalysts) for N-functionalization.[1]

Structural Analysis & Steric Mapping[3]

To understand the reactivity difference, we must visualize the "Cone of Attack"—the spatial volume available for an electrophile to approach the nitrogen lone pair.

The "Ortho-Gate" Mechanism

In NIPA , the isopropyl group can rotate away from the incoming electrophile, leaving a relatively open attack vector. In NE2IA , the ortho-isopropyl group is rigid relative to the ring.[1] It locks the N-ethyl group into a specific conformation to avoid steric clash (the "Gear Effect"), effectively shielding the nitrogen lone pair from one entire hemisphere.

Reactivity Matrix[2][3]

Feature	N-Isopropylaniline (NIPA)	N-Ethyl-2-isopropylaniline (NE2IA)
Nitrogen Class	Secondary Amine ( )	Secondary Amine ( )
N-Substituent Sterics	High ( for )	Moderate ( for )
Ring Sterics	Low (H at ortho)	Critical (Isopropyl at ortho)
Lone Pair Availability	Moderate (Conjugated with ring)	High (Twisted out of conjugation)
Nucleophilicity	Moderate	Low (Kinetic inhibition)
Basicity (pKa)	~5.7	~6.0 (Est.[1] - Inhibition of Resonance increases basicity)

Senior Scientist Insight: Do not confuse basicity with nucleophilicity here. NE2IA is likely more basic because the bulky ortho-group twists the nitrogen out of planarity with the benzene ring, breaking conjugation (Steric Inhibition of Resonance) and localizing electron density on the Nitrogen.[3] However, it is less nucleophilic because a proton (

) is tiny and can slip past the gate, whereas a carbon electrophile (e.g., Acetyl Chloride) is too fat to fit through the "Ortho-Gate" easily.

Visualization: Steric Pathway Analysis[1]

The following diagram maps the decision logic for selecting reaction conditions based on the steric profile of these amines.

Caption: Comparative reaction pathway showing the kinetic penalty imposed by the ortho-isopropyl group in NE2IA, necessitating higher energy inputs.

Experimental Protocol: Competitive Chloroacetylation

To empirically validate the reactivity difference, we utilize a Chloroacetylation Protocol . This reaction is relevant for synthesizing chloroacetanilide herbicides (e.g., Propisochlor analogs).[2]

Objective: Synthesize the chloroacetamide derivative of both amines to determine relative reaction rates.

Materials

• Substrate A: N-Isopropylaniline (1.0 eq)[1]

• Substrate B: N-Ethyl-2-isopropylaniline (1.0 eq)[1]

• Reagent: Chloroacetyl chloride (1.1 eq)

• Base: Sodium Carbonate (

  , 1.2 eq) - Heterogeneous scavenger preferred to avoid amine-base catalysis.[1]

• Solvent: Toluene (Non-polar solvent highlights steric solvation effects).[1][2]

Step-by-Step Methodology

• Preparation:

  • Dissolve 10 mmol of the amine in 20 mL of Toluene in a 50 mL round-bottom flask.

  • Add 12 mmol of finely powdered anhydrous

    .

  • Cool the system to 0°C using an ice bath.[2]

• Addition (The Critical Step):

  • Add Chloroacetyl chloride (11 mmol) dropwise over 10 minutes.

  • Why? Rapid addition generates heat.[1][2] For NIPA, the exotherm will be immediate.[2] For NE2IA, the exotherm may be delayed or muted.[2]

• Monitoring (Validation):

  • T=0 to T=30 min: Stir at 0°C. Take an aliquot for TLC/GC-MS.

  • Observation:

    • NIPA: Will show >90% conversion to the amide within 30 minutes at 0°C.[2]

    • NE2IA: Will likely show <20% conversion.[1][2] The ortho-isopropyl group blocks the approach of the electrophile.

• Forcing Conditions (For NE2IA):

  • If conversion is low, remove the ice bath and heat to reflux (110°C).[2]

  • NE2IA typically requires thermal energy to overcome the rotational barrier of the ortho-group to allow the electrophile access.

• Workup:

  • Quench with water.[1][2] Separate organic layer.[1][2] Wash with dilute HCl (to remove unreacted amine).[1][2] Dry over

    and concentrate.

Data Interpretation Table

Parameter	N-Isopropylaniline	N-Ethyl-2-isopropylaniline
Reaction T (Onset)	-10°C to 0°C	> 25°C (often requires reflux)
GC Retention Time	Lower (Lower MW/Boiling Point)	Higher (Higher MW)
Yield (0°C, 30 min)	High (>90%)	Low (<20%)
Primary Impurity	HCl salt of starting material	Unreacted starting material

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 13032, N-Isopropylaniline. Retrieved February 5, 2026 from [Link]

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 12561, 2-Isopropylaniline (o-Cumidine). Retrieved February 5, 2026 from [Link]

• Master Organic Chemistry (2018). Nucleophilicity Trends of Amines: Steric Effects vs Basicity. Retrieved February 5, 2026 from [Link]

• MDPI (2018). New Insight into the Chloroacetanilide Herbicide Degradation Mechanism. (Context on Chloroacetylation of hindered anilines). Retrieved February 5, 2026 from [Link]

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• 1. Page loading... [wap.guidechem.com]
• 2. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
• 3. quora.com [quora.com]

A Senior Application Scientist's Guide to Distinguishing N-ethyl-2-isopropylaniline and N,N-diethyl-2-isopropylaniline

For researchers and professionals in drug development and chemical synthesis, the precise identification of reagents and intermediates is paramount. Structurally similar compounds can exhibit vastly different reactivity, toxicity, and efficacy. This guide provides a comprehensive, data-driven comparison of two such molecules: N-ethyl-2-isopropylaniline (a secondary amine) and N,N-diethyl-2-isopropylaniline (a tertiary amine).

While appearing closely related, their fundamental structural difference—the presence of a labile N-H proton on the secondary amine—provides a clear basis for their unambiguous differentiation. This guide moves beyond mere procedural lists to explain the causal chemical principles behind each analytical method, ensuring a deep, applicable understanding for the practicing scientist.

Section 1: Foundational Physicochemical & Structural Differences

The initial step in any analytical challenge is to compare the known properties of the compounds . A critical insight here is that these two molecules are not isomers; they are homologs, differing by a C₂H₅ group. This distinction makes their differentiation by mass spectrometry exceptionally straightforward.

Below is a summary of their core properties. Note that while experimental data for these specific structures is limited, properties can be reliably estimated based on closely related analogs and computational models.

Table 1: Comparison of Physicochemical Properties

Property	N-ethyl-2-isopropylaniline (Secondary Amine)	N,N-diethyl-2-isopropylaniline (Tertiary Amine)	Rationale for Difference
Structure	See Diagram 1	See Diagram 1	Addition of a second ethyl group on the nitrogen atom.
Molecular Formula	C₁₁H₁₇N	C₁₃H₂₁N	The tertiary amine has an additional C₂H₄ unit.
Molecular Weight	163.26 g/mol [1]	191.32 g/mol	The additional ethyl group increases the mass significantly.
Boiling Point	~223-225 °C (estimated for N-ethyl-N-isopropylaniline)[2]	Higher than the secondary amine (estimated)	Increased molecular weight leads to stronger van der Waals forces and a higher boiling point.
Key Structural Feature	Contains a reactive N-H bond	Lacks an N-H bond	This is the primary difference exploited by FTIR and chemical tests.

Diagram 1: Core Molecular Structures

Caption: Chemical structures of the secondary and tertiary aniline derivatives.

Section 2: Definitive Identification by Mass Spectrometry (MS)

Core Principle: Exploiting the Mass Difference

The most unequivocal method for distinguishing these two compounds is mass spectrometry. Due to the difference in their molecular formulas (C₁₁H₁₇N vs. C₁₃H₂₁N), their molecular ion peaks (M⁺) will appear at distinctly different mass-to-charge ratios (m/z), providing an irrefutable distinction.

• N-ethyl-2-isopropylaniline: Expected M⁺ at m/z 163.14 .

• N,N-diethyl-2-isopropylaniline: Expected M⁺ at m/z 191.17 .

Causality of Fragmentation: Beyond the molecular ion, the fragmentation patterns, driven by the stability of the resulting ions, offer secondary confirmation. Amines characteristically undergo alpha-cleavage (cleavage of the C-C bond adjacent to the nitrogen). This process results in a stable, nitrogen-containing cation.[3][4]

• N-ethyl-2-isopropylaniline (Secondary Amine): The primary fragmentation would be the loss of a methyl radical (•CH₃) from the ethyl group, leading to a prominent peak at m/z 148 [M-15]⁺.

• N,N-diethyl-2-isopropylaniline (Tertiary Amine): Alpha-cleavage will also result in the loss of a methyl radical from one of the ethyl groups, producing a large base peak at m/z 176 [M-15]⁺.

Diagram 2: MS-Based Identification Workflow

Caption: Decision workflow for compound identification using mass spectrometry.

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: Prepare a 1 mg/mL solution of the analyte in a suitable solvent (e.g., dichloromethane or ethyl acetate).

• GC Column: Utilize a standard non-polar column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

• Injection: Inject 1 µL of the sample with a split ratio of 20:1. Set the injector temperature to 250°C.

• Oven Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp: Increase to 280°C at a rate of 15°C/minute.

  • Hold: Maintain 280°C for 5 minutes.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 300.

  • Source Temperature: 230°C.

• Data Analysis: Integrate the chromatogram and analyze the mass spectrum of the peak of interest. Identify the molecular ion peak to make the primary determination.

Section 3: Spectroscopic Validation via FTIR and NMR

For orthogonal validation or when MS is unavailable, spectroscopic methods provide definitive structural information.

Fourier-Transform Infrared (FTIR) Spectroscopy

Core Principle: Detecting the N-H Bond Vibration

FTIR spectroscopy is a rapid and powerful technique for identifying functional groups. The key distinction is the N-H bond present only in the secondary amine, N-ethyl-2-isopropylaniline. This bond has a characteristic stretching vibration that is absent in the tertiary amine.

• N-ethyl-2-isopropylaniline: Will exhibit a single, medium-intensity absorption band in the range of 3350-3310 cm⁻¹ . This peak is unambiguous proof of a secondary amine.

• N,N-diethyl-2-isopropylaniline: Will show no absorption in this region. Both compounds will share common peaks for C-H (aliphatic and aromatic) and C-N stretching.

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

• Instrument Setup: Ensure the ATR crystal (typically diamond or germanium) is clean by taking a background spectrum of air. The spectrum should be flat with no significant peaks.

• Sample Application: Place a single drop of the neat liquid sample directly onto the center of the ATR crystal.

• Data Acquisition: Collect the spectrum, typically by co-adding 16 or 32 scans at a resolution of 4 cm⁻¹.

• Analysis: Examine the region from 3500 cm⁻¹ to 3200 cm⁻¹ for the presence or absence of the characteristic N-H stretching peak.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Core Principle: Mapping the Proton and Carbon Environments

¹H and ¹³C NMR spectroscopy provide a detailed map of the chemical environment of each atom. The presence of the N-H proton and the differing electronic effects on the ethyl groups create unique spectral fingerprints.

Table 2: Predicted ¹H and ¹³C NMR Chemical Shifts (in ppm)

Group	N-ethyl-2-isopropylaniline (¹H)	N,N-diethyl-2-isopropylaniline (¹H)	N-ethyl-2-isopropylaniline (¹³C)	N,N-diethyl-2-isopropylaniline (¹³C)
N-H	~3.5-4.5 (broad s, 1H)	Absent	N/A	N/A
N-CH₂-	~3.1 (q, 2H)	~3.3 (q, 4H)	~45	~48
-CH₂-CH₃	~1.2 (t, 3H)	~1.1 (t, 6H)	~15	~13
Aromatic C-H	~6.6-7.2 (m, 4H)	~6.7-7.3 (m, 4H)	~112-147	~115-150
Isopropyl CH	~2.9 (sept, 1H)	~3.0 (sept, 1H)	~28	~28
Isopropyl CH₃	~1.2 (d, 6H)	~1.2 (d, 6H)	~22	~22

Disclaimer: Chemical shifts are estimates and can vary based on solvent and concentration.

Causality of Spectral Differences:

• ¹H NMR: The most obvious difference is the presence of a broad singlet for the N-H proton in the secondary amine, which will be absent in the tertiary amine. Furthermore, the integration of the ethyl group signals will differ: the N-CH₂ quartet will integrate to 2H for the secondary amine and 4H for the tertiary amine.

• ¹³C NMR: The carbon atom directly attached to the nitrogen (N-CH₂) will experience a different electronic environment. In the tertiary amine, the increased alkyl substitution results in a slight downfield shift for this carbon compared to its counterpart in the secondary amine.

Section 4: Classical Chemical Confirmation: The Hinsberg Test

Core Principle: Differentiating Amine Classes by Sulfonamide Formation

The Hinsberg test is a classic chemical method to distinguish between primary, secondary, and tertiary amines based on their reaction with benzenesulfonyl chloride.[5][6][7]

Causality of Reactivity:

• N-ethyl-2-isopropylaniline (Secondary Amine): It reacts with benzenesulfonyl chloride to form a solid N,N-disubstituted sulfonamide. Crucially, this product has no acidic proton on the nitrogen and is therefore insoluble in the aqueous alkali (NaOH or KOH) used in the test. The formation of a persistent precipitate is a positive result.

• N,N-diethyl-2-isopropylaniline (Tertiary Amine): It does not react with benzenesulfonyl chloride because it lacks the necessary proton on the nitrogen atom to be eliminated as HCl. The amine will remain unreacted and soluble (or as a separate liquid phase) in the reaction mixture. Upon acidification, it will dissolve to form an ammonium salt.

Diagram 3: Hinsberg Test Reaction Pathways

Caption: Expected outcomes of the Hinsberg test for secondary and tertiary amines.

Experimental Protocol: The Hinsberg Test

• To a test tube, add:

  • 0.5 mL of the unknown amine.

  • 10 mL of 10% aqueous potassium hydroxide (KOH) solution.

  • 1 mL of benzenesulfonyl chloride.

• Reaction: Stopper the test tube and shake vigorously for 5-10 minutes until the pungent odor of the sulfonyl chloride is gone.

• Observation 1:

  • If a solid precipitate forms: This indicates a secondary amine (N-ethyl-2-isopropylaniline).

  • If the solution remains clear or shows an oily layer: This suggests a tertiary amine (N,N-diethyl-2-isopropylaniline).

• Confirmation (for tertiary amine): Cool the solution and acidify with concentrated HCl. If the oily layer dissolves, it confirms the presence of the unreacted tertiary amine, which has formed a water-soluble ammonium salt.

Section 5: Summary and Recommendation

For any researcher needing to differentiate N-ethyl-2-isopropylaniline from N,N-diethyl-2-isopropylaniline, a clear and hierarchical analytical strategy exists.

Table 3: Consolidated Analytical Distinctions

Technique	N-ethyl-2-isopropylaniline (Secondary)	N,N-diethyl-2-isopropylaniline (Tertiary)
Mass Spectrometry	M⁺ peak at m/z 163	M⁺ peak at m/z 191
FTIR Spectroscopy	N-H stretch at ~3330 cm⁻¹	No N-H stretch
¹H NMR Spectroscopy	N-H proton signal (~3.5-4.5 ppm)	No N-H proton signal
Hinsberg Test	Forms an insoluble precipitate	No reaction

Final Recommendation:

References

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 4193577, N-Ethyl-N-isopropylaniline. Retrieved from [Link]

• Chemsrc. (2023). n-ethyl-n-isopropylaniline | CAS#:54813-77-3. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 13032, N-Isopropylaniline. Retrieved from [Link]

• Clark, J. (2023). mass spectra - fragmentation patterns. Chemguide. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 6.5: Amine Fragmentation. Retrieved from [Link]

• Whitman College. (n.d.). GCMS Section 6.15 - Fragmentation of Amines. Retrieved from [Link]

• Chemistry Learner. (n.d.). Hinsberg Test: Definition, Procedure, and Mechanism. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Method 8131: Aniline and Selected Derivatives by Gas Chromatography. Retrieved from [Link]

• Khan Academy. (n.d.). Hinsberg test (video) | Amines. Retrieved from [Link]

• Reich, H. J. (n.d.). NMR Spectroscopy :: 1H NMR Chemical Shifts. Organic Chemistry Data. Retrieved from [Link]

• Mastering Chemistry Help. (2012). Hinsberg Test for Amine. Retrieved from [Link]

• All about Chemistry. (2023, January 25). Mass Spectrometry Part 8 - Fragmentation in Amines [Video]. YouTube. Retrieved from [Link]

• JoVE. (n.d.). Video: Amines to Sulfonamides: The Hinsberg Test. Retrieved from [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to Personal Protective Equipment for Handling N-ethyl-2-(propan-2-yl)aniline

As researchers and professionals in drug development, our commitment to innovation must be matched by an unwavering dedication to safety. The handling of novel or specialized chemical compounds, such as N-ethyl-2-(propan-2-yl)aniline, demands a thorough understanding of potential hazards and the implementation of robust safety protocols. This guide provides essential, immediate safety and logistical information, focusing on the appropriate selection and use of Personal Protective Equipment (PPE).

Understanding the Risks: Hazard Profile of Anilines

Aniline and its derivatives are known for their systemic toxicity.[2] The primary routes of exposure are inhalation, skin absorption, and ingestion.[3] Acute exposure can lead to methemoglobinemia, a condition where the blood's ability to carry oxygen is dangerously reduced, characterized by symptoms like headache, dizziness, and cyanosis (a blueish tint to the skin and lips).[4] Chronic exposure may cause damage to the blood and hematopoietic system.[5] Many aniline derivatives are also classified as combustible liquids.[5][6]

Inferred Hazard Classification for N-ethyl-2-(propan-2-yl)aniline:

Hazard Class	Category	Statement
Acute Toxicity, Oral	Category 3	Toxic if swallowed[5][7]
Acute Toxicity, Dermal	Category 3	Toxic in contact with skin[5][7]
Acute Toxicity, Inhalation	Category 2 or 3	Fatal or toxic if inhaled[5][7]
Specific Target Organ Toxicity (Repeated Exposure)	Category 2	May cause damage to organs through prolonged or repeated exposure[5][7]
Flammable Liquids	Category 4	Combustible liquid[5][6]

The Last Line of Defense: A Multi-Layered PPE Strategy

Engineering controls, such as fume hoods and proper ventilation, are the first and most critical line of defense. However, a comprehensive PPE strategy is essential to minimize the risk of exposure.

Respiratory Protection: Preventing Inhalation Exposure

Aniline derivatives can have significant vapor pressures, and aerosols can be generated during handling. Therefore, respiratory protection is paramount.

• Standard Operations: For routine handling in a well-ventilated laboratory fume hood, a full-face respirator with organic vapor cartridges is recommended.[8]

• High-Risk Procedures: In situations with a higher potential for aerosol generation or when engineering controls are not sufficient, a positive-pressure, full-facepiece self-contained breathing apparatus (SCBA) should be used.[9]

• Fit Testing: All respirator users must be properly fit-tested and trained in their use, maintenance, and limitations.[10]

Skin and Body Protection: A Barrier Against Dermal Absorption

Given that many anilines are readily absorbed through the skin, robust skin and body protection is non-negotiable.[3][4]

• Gloves: Chemical-resistant gloves are mandatory. Nitrile, neoprene, or butyl rubber gloves are suitable choices.[1] Always inspect gloves for any signs of degradation before use. For extended operations or when handling larger quantities, double gloving is a prudent measure.[1]

• Laboratory Coat and Apron: A flame-retardant lab coat, fully buttoned, should be worn at all times.[1] For procedures with a significant risk of splashing, a chemical-resistant apron worn over the lab coat is required.[1]

• Coveralls: For large-scale operations or in the event of a spill, disposable chemical-resistant coveralls are necessary to provide full-body protection.[9]

Eye and Face Protection: Shielding from Splashes and Vapors

Direct contact with aniline derivatives can cause serious eye irritation.[6]

• Safety Glasses: At a minimum, safety glasses with side shields should be worn.[11]

• Chemical Goggles: For any procedure with a risk of splashing, chemical splash goggles are required.[11]

• Face Shield: When a higher level of protection is needed, a face shield should be worn in conjunction with chemical splash goggles to protect the entire face.[9][12]

Operational Plan: A Step-by-Step Protocol for Safe Handling

A clear and well-rehearsed operational plan is crucial for minimizing the risk of exposure.

Preparation and Pre-Handling Checklist

• Verify Engineering Controls: Ensure the fume hood is functioning correctly and has a current certification.

• Assemble all PPE: Before handling the chemical, don all required PPE as outlined in the previous section.

• Prepare for Spills: Have a spill kit readily accessible. The kit should contain an inert absorbent material like sand or vermiculite.[11]

• Review the Procedure: Mentally walk through the entire experimental procedure before starting.

Handling N-ethyl-2-(propan-2-yl)aniline

Caption: A workflow diagram illustrating the key steps for the safe handling of N-ethyl-2-(propan-2-yl)aniline.

Post-Handling and Decontamination

• Decontaminate Work Surfaces: At the end of the procedure, thoroughly decontaminate all work surfaces.

• Properly Doff PPE: Remove PPE in a manner that avoids cross-contamination. Gloves should be removed last.

• Hand Hygiene: Wash hands thoroughly with soap and water after removing PPE.[11]

Disposal Plan: Responsible Management of Chemical Waste

Proper disposal of N-ethyl-2-(propan-2-yl)aniline and any contaminated materials is a critical final step.

Waste Segregation and Labeling

• Liquid Waste: Collect all liquid waste containing N-ethyl-2-(propan-2-yl)aniline in a dedicated, properly labeled, and sealed container.

• Solid Waste: All contaminated solid waste, including gloves, absorbent materials, and disposable lab coats, should be collected in a separate, clearly labeled hazardous waste container.[11]

Disposal Procedure

Caption: A flowchart detailing the proper procedure for the disposal of N-ethyl-2-(propan-2-yl)aniline waste.

All chemical waste must be disposed of in accordance with local, state, and federal regulations.[8] This typically involves disposal through a licensed chemical destruction plant or controlled incineration with flue gas scrubbing.[8] Do not discharge to sewer systems.[8]

In Case of Emergency: First Aid and Spill Response

Immediate and appropriate action is crucial in an emergency situation.

First Aid Measures

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and seek immediate medical attention.[8]

• Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with soap and plenty of water for at least 15 minutes. Seek immediate medical attention.[5][8]

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[6]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Call a poison control center or doctor immediately.[5][8]

Spill Response

• Evacuate: Evacuate all non-essential personnel from the immediate area.

• Isolate: Isolate the spill area. For a liquid spill, this should be at least 50 meters (150 feet) in all directions.[13]

• Ventilate: Ensure the area is well-ventilated, but avoid creating strong air currents that could spread the vapor.

• Contain and Absorb: Wearing appropriate PPE, contain the spill and absorb it with an inert material such as sand, silica gel, or vermiculite.[11]

• Collect and Dispose: Collect the absorbed material into a suitable, closed container for disposal as hazardous waste.[7][11]

• Decontaminate: Decontaminate the spill area thoroughly.

By adhering to these stringent safety protocols, researchers can confidently and responsibly handle N-ethyl-2-(propan-2-yl)aniline, ensuring both personal safety and the integrity of their work.

References

• Carl ROTH. (n.d.). Safety Data Sheet: Aniline. Retrieved from [Link]

• New Jersey Department of Health. (2002). Hazard Summary: 2-Ethylaniline. Retrieved from [Link]

• CanGardCare. (2021). What Personal Protective Equipment (PPE) is Required When Working with Ethyl Alcohol?. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). N-Isopropylaniline. PubChem. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2023). Personal Protective Equipment. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Aniline. Retrieved from [Link]

• GERPAC. (n.d.). Personal protective equipment for preparing toxic drugs. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). N-Ethylaniline. PubChem. Retrieved from [Link]

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